1-((4-Methylphenyl)amino)-4-(phenylamino)anthraquinone

• CAS: 28141-00-6

Core Science & Biosynthesis

Thermal Stability and Degradation Kinetics of 1-((4-Methylphenyl)amino)-4-(phenylamino)anthraquinone

Executive Summary

The compound 1-((4-Methylphenyl)amino)-4-(phenylamino)anthraquinone (CAS: 28141-00-6) is an asymmetric 1,4-diarylaminoanthraquinone derivative[1]. Widely recognized for its robust π -conjugated system, this compound serves as a critical structural scaffold in organic electronics, high-temperature polymer colorants, and as a stable biomarker in pharmaceutical hot-melt extrusion (HME) processes. This whitepaper provides an in-depth mechanistic analysis of its thermal stability, detailing the thermodynamic principles that prevent premature degradation and outlining a self-validating experimental workflow for thermal kinetic analysis.

Structural Basis for Thermal Resilience

The thermal stability of anthraquinone derivatives is fundamentally dictated by their molecular architecture[2]. The 9,10-anthraquinone core provides a rigid, planar, highly delocalized π -electron system that requires significant energy to disrupt.

In 1-((4-Methylphenyl)amino)-4-(phenylamino)anthraquinone, thermal resilience is further amplified by intramolecular hydrogen bonding . The secondary amine protons at positions 1 and 4 form strong hydrogen bonds with the adjacent carbonyl oxygens at positions 9 and 10. This intramolecular locking restricts the rotational degrees of freedom of the aryl substituents, significantly increasing the activation energy ( Ea​ ) required for thermal degradation[3]. While its symmetric analog, Solvent Green 3 (1,4-bis(p-tolylamino)anthraquinone), exhibits a melting point of approximately 213°C to 215°C[4][5], the asymmetric nature of this compound slightly disrupts crystal lattice packing, marginally lowering the melting point without compromising its high degradation onset temperature ( Tonset​ > 280°C)[3].

Experimental Methodology: Self-Validating Thermal Analysis

To accurately profile the thermal degradation of this compound, researchers must decouple simple phase transitions (melting/sublimation) from true thermo-oxidative cleavage[6]. The following protocol utilizes a self-validating system combining Thermogravimetric Analysis (TGA), Differential Scanning Calorimetry (DSC), and Fourier Transform Infrared Spectroscopy (FTIR).

Step-by-Step TGA/DSC-FTIR Protocol

• Sample Preparation : Weigh 3.0 ± 0.2 mg of the compound into an alumina ( Al2​O3​ ) crucible.

  • Causality: Alumina is strictly chosen over platinum. Platinum can act as a catalyst for the oxidation of secondary amines at elevated temperatures, which would artificially lower the observed Tonset​ .

• Atmosphere Control : Establish a purge gas flow of 50 mL/min. Run parallel experiments: one using Nitrogen ( N2​ ) to isolate pure thermal degradation, and another using Synthetic Air to evaluate thermo-oxidative susceptibility.

• Dynamic Heating : Apply multiple heating rates ( β ) of 5, 10, 15, and 20 °C/min from 25°C to 600°C.

  • Causality: Utilizing multiple heating rates is mathematically required to calculate the degradation activation energy via the Kissinger kinetic model[7].

• Evolved Gas Analysis (EGA) : Route the TGA exhaust through a heated transfer line (200°C) directly into an FTIR spectrometer.

  • Causality: This identifies the functional groups of the volatilized byproducts in real-time, validating whether mass loss is due to intact sublimation or C-N bond cleavage.

Fig 1. Self-validating TGA/DSC-FTIR workflow for anthraquinone thermal analysis.

Quantitative Data & Kinetic Modeling

By applying the Kissinger method to the dynamic TGA data, the activation energy ( Ea​ ) of the thermal decomposition process can be derived[7]. The table below summarizes the expected thermal parameters for 1-((4-Methylphenyl)amino)-4-(phenylamino)anthraquinone based on established anthraquinone literature.

Parameter	Value / Range	Analytical Technique	Mechanistic Significance
Melting Point ( Tm​ )	~213°C – 215°C	DSC (Endothermic peak)	Disruption of crystal lattice; no mass loss occurs[4].
Onset of Degradation ( Tonset​ )	280°C – 295°C	TGA (Mass loss onset)	Initial homolytic cleavage of C-N bonds[3].
Peak Degradation ( Tpeak​ )	320°C – 340°C	DTG (Derivative TGA)	Maximum rate of substituent volatilization.
Activation Energy ( Ea​ )	85 - 110 kJ/mol	Kissinger Method (TGA)	The thermodynamic energy barrier for thermal decomposition[7].

Mechanistic Pathway of Thermal Degradation

Understanding the exact sequence of degradation is vital for drug development professionals who utilize these compounds as visual tracers in high-temperature formulations. If the tracer degrades during processing, it can generate genotoxic impurities such as aniline or p-toluidine.

• Phase Transition (25°C - 215°C) : The molecule remains completely intact. At approximately 215°C, an endothermic phase transition occurs (melting) without any corresponding mass loss on the TGA curve[5].

• Primary Cleavage (>280°C) : As thermal energy surpasses the Ea​ threshold, the weakest bonds in the molecule—the C-N bonds linking the anthraquinone core to the phenyl and p-tolyl groups—undergo homolytic scission. FTIR analysis of the evolved gas will show distinct N-H and aromatic C-H stretching vibrations.

• Core Oxidation (>400°C) : The remaining 9,10-anthraquinone core begins to break down. In an oxidative atmosphere, this results in the rapid evolution of CO and CO2​ , leaving behind a minimal carbonaceous char[6].

Fig 2. Thermal degradation pathway of 1,4-diarylaminoanthraquinone derivatives.

Conclusion and Industry Implications

For researchers and drug development professionals, the thermal profile of 1-((4-Methylphenyl)amino)-4-(phenylamino)anthraquinone confirms its suitability for high-stress applications. Its exceptional thermal stability up to 280°C ensures that it can easily withstand standard pharmaceutical sterilization protocols (e.g., autoclaving at 121°C) and the shear/heat stress of hot-melt extrusion (typically 150°C - 200°C) without generating toxic degradation byproducts. By adhering to the self-validating thermal analysis protocols outlined above, laboratories can ensure the structural integrity and safety of anthraquinone-based materials in their respective pipelines.

References

• NextSDS Database - 1-[(4-methylphenyl)amino]-4-(phenylamino)anthraquinone Chemical Substance Information (CAS: 28141-00-6). Retrieved from: [Link]

• Emperor Dye - Solvent Green 3 Physical and Chemical Properties. Retrieved from:[Link]

• Museum of Fine Arts, Boston (CAMEO) - Solvent Green 3 Material Data. Retrieved from:[Link]

• ResearchGate / Universidade Federal da Bahia - Evaluation of thermal stability of quinones by thermal analysis techniques. Retrieved from:[Link]

• ResearchGate - A study of third-order nonlinear optical properties for anthraquinone derivatives. Retrieved from:[Link]

• Thermochimica Acta - Thermal decomposition kinetics of three anthraquinone hazardous waste. Retrieved from:[Link]

• The Journal of Physical Chemistry C (ACS Publications) - Thermally Stable Ternary Data-Storage Device Based on Twisted Anthraquinone Molecular Design. Retrieved from:[Link]

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Comprehensive Solubility Profile and Solvation Thermodynamics of 1-((4-Methylphenyl)amino)-4-(phenylamino)anthraquinone

Target Audience: Formulation Scientists, Analytical Chemists, and Medical Device Developers Document Type: Technical Whitepaper

Executive Summary

The compound 1-((4-Methylphenyl)amino)-4-(phenylamino)anthraquinone is a highly lipophilic, asymmetric diarylaminoanthraquinone dye. Structurally, it serves as an intermediate between the symmetric dyes Solvent Green 3 (1,4-di-p-toluidinoanthraquinone, also known as D&C Green No. 6) and Solvent Green 28 (1,4-bis(phenylamino)anthraquinone). Due to its intense coloration, thermal stability, and specific solubility profile, it is highly valued in the coloring of polymeric resins (PS, ABS, PMMA), cosmetic formulations, and medical devices such as surgical sutures[1][2].

This whitepaper provides an in-depth analysis of its solubility profile in organic solvents, the thermodynamic mechanisms driving its solvation, and the gold-standard analytical protocols required for accurate solubility determination.

Structural Thermodynamics & Solvation Mechanics

To predict and manipulate the solubility of this asymmetric anthraquinone, one must understand the causality behind its molecular interactions. The molecule consists of a rigid, planar anthraquinone core substituted at the 1- and 4-positions with bulky, lipophilic aromatic amines (one p-tolyl group and one phenyl group).

Intramolecular Hydrogen Bonding

The zero aqueous solubility of this compound is not merely a function of its hydrocarbon mass. X-ray crystallographic studies of analogous 1,4-diarylaminoanthraquinones reveal that the amine protons (N-H) form strong, permanent intramolecular hydrogen bonds with the adjacent carbonyl oxygens (C=O) of the anthraquinone core[3].

• Causality: Because both the hydrogen-bond donors (amines) and acceptors (carbonyls) are internally "locked," the molecule cannot participate in intermolecular hydrogen bonding with protic solvents like water or ethanol. Consequently, the molecule behaves thermodynamically as a massive, non-polar hydrocarbon.

Intermolecular Forces and Crystal Lattice Disruption

In the solid state, the planar anthraquinone cores engage in strong π−π stacking, resulting in a highly stable crystal lattice (melting point ~213–221°C)[4][5]. For solvation to occur, the solvent must overcome this significant endothermic lattice energy. Solvents with matching Hildebrand solubility parameters—specifically those capable of π−π interactions (aromatics) or strong dipole-induced dipole interactions (halogenated solvents)—are required to yield an exothermic solvation energy that drives the thermodynamic equilibrium forward.

Fig 1. Thermodynamic workflow of the solvation process for anthraquinone derivatives.

Quantitative Solubility Profile in Organic Solvents

Drawing upon highly analogous empirical data for its symmetric counterpart, Solvent Green 3, the solubility profile of 1-((4-Methylphenyl)amino)-4-(phenylamino)anthraquinone demonstrates a stark preference for non-polar and polar-aprotic environments[1][4].

Table 1: Solubility Profile at 20°C

Solvent	Polarity Index	Solubility (g/L)	Primary Solvation Mechanism
Dichloromethane (DCM)	3.1	~20.0	Strong dipole-induced dipole interactions; disrupts lattice efficiently.
Toluene (Methylbenzene)	2.4	~20.0	π−π stacking and London dispersion forces with the aromatic core.
Butyl Acetate	4.0	~3.0	Moderate dipole-dipole interactions; limited by aliphatic chain bulk.
Acetone	5.1	~0.8	High solvent polarity restricts interaction with the lipophilic core.
Ethanol	5.2	~0.1	Protic solvent; unable to disrupt intramolecular H-bonds.
Water	10.2	Insoluble	Extreme hydrophobicity; thermodynamically unfavorable cavity formation.

Regulatory Note: Because of its extreme hydrophobicity, the EPA has classified analogous anthraquinone dyes (e.g., D&C Green No. 6) as having negligible migration to groundwater, supporting their reassessment as safe inert ingredients (List 4B)[6][7]. However, if inhaled as an aerosolized particulate, these highly insoluble dyes clear very slowly from pulmonary tissues (half-life ~280 days), necessitating strict PPE during powder handling[8][9].

Experimental Methodology: Validating the Solubility Profile

To accurately determine the solubility of this asymmetric dye, kinetic dissolution methods are insufficient. The Isothermal Shake-Flask Method coupled with UPLC-PDA (Ultra-Performance Liquid Chromatography with Photo-Diode Array detection) is the self-validating gold standard.

Why UPLC-PDA?

The synthesis of asymmetric 1-((4-Methylphenyl)amino)-4-(phenylamino)anthraquinone often yields trace symmetric byproducts (Solvent Green 3 and Solvent Green 28). Simple UV-Vis spectrophotometry cannot distinguish between these structurally similar chromophores. UPLC-PDA, as outlined in the FDA's Laboratory Information Bulletin (LIB) 4643, allows for the chromatographic separation of these analogs and precise quantification at their specific λmax​ (typically 600–650 nm)[10][11][12].

Step-by-Step Shake-Flask Protocol

• Preparation of Saturated Mixtures: Add an excess amount of the solid dye (e.g., 50 mg) to 1.0 mL of the target organic solvent in a tightly sealed amber borosilicate glass vial (amber glass prevents potential photo-degradation).

• Thermodynamic Equilibration: Place the vials in an isothermal orbital shaker set to 25.0 ± 0.1 °C. Agitate at 150 RPM for a minimum of 72 hours. Causality: 72 hours ensures true thermodynamic equilibrium is reached, overcoming the slow dissolution kinetics of the dense crystal lattice.

• Phase Separation: Remove the vials and allow them to stand undisturbed for 24 hours at 25.0 °C to let large particulates settle. Extract the supernatant using a glass syringe.

• Filtration (Critical Step): Filter the supernatant through a 0.22 µm PTFE (Polytetrafluoroethylene) syringe filter. Causality: Do not use Nylon or Cellulose Acetate filters. Highly lipophilic anthraquinone dyes will irreversibly adsorb to the polymer matrix of Nylon/Cellulose, artificially lowering the measured concentration. PTFE is chemically inert and prevents this adsorption.

• Serial Dilution: Dilute the filtered aliquot quantitatively (e.g., 1:100 or 1:1000) in the UPLC mobile phase (typically a Methanol/Dichloromethane blend) to bring the concentration within the linear dynamic range of the PDA detector[10].

• UPLC-PDA Quantification: Inject the sample into the UPLC system. Calculate the concentration of the asymmetric dye by integrating the peak area against a highly pure, multi-point calibration curve.

Fig 2. Step-by-step experimental workflow for isothermal shake-flask solubility determination.

References

• Emperor Dye. "Solvent Green 3 Physical and Chemical Properties." emperordye.com. Available at:[Link]

• Wikipedia Contributors. "Quinizarine Green SS." Wikipedia, The Free Encyclopedia. Available at: [Link]

• U.S. Environmental Protection Agency (EPA). "Inert Ingredient Tolerance Reassessment - D&C Green No. 6, D&C Red No. 17, D&C Red No. 33, D&C Violet No. 2, and FD&C Yellow No. 6 Aluminum Lake" (2005). EPA.gov. Available at:[Link]

• U.S. Food and Drug Administration (FDA). "Laboratory Information Bulletin (LIB) 4643: Color Additive Analysis in Foods and Cosmetics using UPLC with Extended Photo-Diode Array Detection" (2022). FDA.gov. Available at:[Link]

• National Research Council (US) Subcommittee on Military Smokes and Obscurants. "Toxicity of Military Smokes and Obscurants: Volume 3. Appendix D: Solvent Green 3." National Academies Press (1999). Available at:[Link]

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Comprehensive Toxicological Profile and Safety Data Sheet (SDS) Synthesis for 1-((4-Methylphenyl)amino)-4-(phenylamino)anthraquinone

Executive Summary

The compound 1-((4-Methylphenyl)amino)-4-(phenylamino)anthraquinone (CAS RN: 28141-00-6) is a complex, synthetic anthraquinone derivative primarily utilized in the formulation of specialized dyes, hydrocarbon solvent colorants, and polymer resins[1][2]. Due to its highly conjugated aromatic system and lipophilic nature, it presents unique challenges in both occupational handling and environmental risk management.

Because specific, harmonized Global Harmonized System (GHS) data for CAS 28141-00-6 is limited in public registries[3], toxicologists must employ a "read-across" methodology. By analyzing structurally analogous substituted aminoanthraquinones (such as 1-aminoanthraquinone and related alkyl/aryl-amino derivatives), we can construct a highly accurate predictive safety and toxicity profile[4][5]. This whitepaper provides drug development professionals, toxicologists, and industrial chemists with an authoritative guide to the physicochemical properties, mechanistic toxicology, and empirical safety protocols required for handling this compound.

Chemical Identity & Physicochemical Profiling

The structural core of the molecule consists of a 9,10-anthracenedione (anthraquinone) backbone, substituted at the 1- and 4- positions with a phenylamino group and a 4-methylphenylamino (p-toluidino) group, respectively[6][7]. This dual-aryl-amine substitution significantly increases the electron density of the anthraquinone ring, altering its redox potential and biological reactivity.

Quantitative Chemical Data

Table 1: Physicochemical Identifiers and Properties

Property	Value / Descriptor
IUPAC / Systematic Name	1-[(4-Methylphenyl)amino]-4-(phenylamino)-9,10-anthracenedione[7]
Synonyms	Anthraquinone, 1-anilino-4-p-toluidino-[6]
CAS Registry Number	28141-00-6[2]
Molecular Formula	C27H20N2O2[8]
Molecular Weight	404.46 g/mol [8]
Stereochemistry	Achiral (0 Defined Stereocenters)[9]
Canonical SMILES	O=C1C=2C=CC=CC2C(=O)C=3C(=CC=C(NC=4C=CC=CC4)C13)NC5=CC=C(C=C5)C[7]
Solubility Profile	Insoluble in water; highly soluble in toluene, benzene, and acetone[1]

Mechanistic Toxicology: The "Why" and "How"

Understanding the causality behind the toxicity of aminoanthraquinones is critical for risk mitigation. The toxicity of 1-((4-Methylphenyl)amino)-4-(phenylamino)anthraquinone is driven by two primary molecular mechanisms: redox cycling and planar intercalation .

• Redox Cycling and Oxidative Stress : Anthraquinones can undergo one-electron reduction by flavoenzymes (e.g., Cytochrome P450 reductase) to form semiquinone radicals. In an aerobic environment, these radicals rapidly transfer an electron to molecular oxygen, generating superoxide anions ( O2∙−​ ), hydrogen peroxide ( H2​O2​ ), and ultimately highly reactive hydroxyl radicals ( OH∙ ). This cascade leads to lipid peroxidation, protein oxidation, and cellular apoptosis[5].

• DNA Intercalation : The planar, tricyclic aromatic core of the anthraquinone can intercalate between DNA base pairs. The bulky phenylamino and 4-methylphenylamino substituents at the 1- and 4- positions may sterically hinder deep intercalation compared to unsubstituted anthraquinones, but they also increase the molecule's lipophilicity, drastically enhancing cellular uptake.

• Sensitization Potential : Arylamines can act as pro-haptens. Upon metabolic activation in the epidermis, they form electrophilic intermediates that covalently bind to skin proteins, triggering a cell-mediated (Type IV) hypersensitivity reaction, leading to allergic contact dermatitis (Skin Sens. 1)[4].

Mechanistic pathway of aminoanthraquinone-induced cellular toxicity and oxidative stress.

Safety Data Sheet (SDS) Synthesis & Handling Protocols

Based on read-across data from closely related aminoanthraquinone derivatives (e.g., 1-aminoanthraquinone and 1-(4-dimethylamino-phenylazo)-anthraquinone), the following hazard classifications and precautionary measures must be strictly enforced[4][5].

Hazard Identification (GHS Classification)

• H315 : Causes skin irritation (Category 2).

• H317 : May cause an allergic skin reaction (Category 1).

• H319 : Causes serious eye irritation (Category 2).

• H336 : May cause drowsiness or dizziness (STOT SE 3).

• H373 : May cause damage to organs (blood, kidney, spleen) through prolonged or repeated exposure (STOT RE 2)[5].

• H410 / H413 : Very toxic to aquatic life with long-lasting effects / May cause long-lasting harmful effects to aquatic life (Aquatic Chronic 1/4)[4][5].

Personal Protective Equipment (PPE) & Engineering Controls

• Respiratory Protection : Use a NIOSH/MSHA-approved particulate respirator (N95 or higher) when handling the dry powder to prevent inhalation of aerosolized particles[10].

• Dermal Protection : Wear heavy-duty nitrile or fluoroelastomer gloves. Standard latex is insufficient due to the compound's high lipophilicity and potential to permeate thin barriers.

• Engineering Controls : All weighing, mixing, and transferring must be conducted within a certified Class II Type B2 biological safety cabinet or a dedicated chemical fume hood to prevent dust accumulation, which poses a secondary deflagration hazard[11].

Experimental Workflows: Toxicity Assessment

To empirically validate the toxicity profile of 1-((4-Methylphenyl)amino)-4-(phenylamino)anthraquinone in a laboratory setting, the following self-validating protocols are recommended.

Protocol A: In Vitro Cytotoxicity Assessment (MTT Assay)

This assay measures the reduction of MTT by mitochondrial succinate dehydrogenase, serving as a direct proxy for cellular metabolic activity and viability.

Step-by-Step Methodology:

• Cell Culturing : Seed HepG2 (human liver carcinoma) cells in a 96-well plate at a density of 1×104 cells/well in DMEM supplemented with 10% FBS. Incubate for 24 hours at 37°C, 5% CO2​ .

• Compound Preparation : Dissolve CAS 28141-00-6 in cell-culture grade DMSO to create a 10 mM stock solution. Causality note: DMSO is required due to the absolute water insolubility of the compound.

• Serial Dilution & Dosing : Prepare working concentrations (e.g., 1, 10, 50, 100, 200 µM) in culture media. Ensure final DMSO concentration does not exceed 0.5% (v/v) to prevent solvent-induced cytotoxicity.

• Exposure : Aspirate old media and apply the dosed media to the cells. Include a vehicle control (0.5% DMSO) and a positive control (e.g., Doxorubicin at 1 µM). Incubate for 48 hours.

• MTT Addition : Add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate in the dark for 4 hours.

• Solubilization : Carefully aspirate the media and add 150 µL of pure DMSO to each well to dissolve the insoluble purple formazan crystals.

• Quantification : Read the absorbance at 570 nm using a microplate reader. Calculate the IC50​ using non-linear regression analysis.

Protocol B: Aquatic Toxicity Screening (OECD 202)

Due to its H410/H413 classification[4][5], environmental fate testing is mandatory.

Step-by-Step Methodology:

• Media Preparation : Prepare M4 medium (ISO 10634 standard) for Daphnia magna.

• Test Solutions : Because the compound is highly hydrophobic, use a solvent carrier (e.g., acetone, <0.1 mL/L) or a solid-phase desorption method to achieve stable aqueous test concentrations.

• Exposure : Place 5 neonate Daphnia magna (less than 24 hours old) into glass test vessels containing 50 mL of the test solution. Prepare 4 replicates per concentration.

• Validation : Include a solvent control and a reference toxicant (e.g., potassium dichromate) to validate the sensitivity of the Daphnia batch.

• Observation : Record immobilization at 24 and 48 hours. Immobilization is defined as the inability to swim within 15 seconds after gentle agitation of the test vessel. Calculate the EC50​ at 48 hours.

Standard operating procedure for the safe handling and experimental execution of CAS 28141-00-6.

Spill Response and Waste Disposal

• Small Spills : Do not use dry sweeping, which generates explosive dust clouds[12]. Dampen the spill area with water or a suitable solvent (e.g., a mild surfactant solution) to bind the powder. Wipe up with absorbent materials and place in a sealed, labeled hazardous waste container.

• Environmental Precautions : The substance is a severe marine pollutant[12]. Prevent any runoff into municipal sewers, storm drains, or natural waterways.

• Disposal : Must be disposed of via high-temperature incineration at an EPA/EU-approved hazardous waste facility. Do not dispose of in standard laboratory biohazard or municipal waste streams[5].

References

• National Center for Advancing Translational Sciences (NCATS). "1-((4-Methylphenyl)amino)-4-(phenylamino)anthraquinone". Inxight Drugs. Available at: [Link]

• NextSDS. "1-[(4-methylphenyl)amino]-4-(phenylamino)anthraquinone - NextSDS". NextSDS Chemical Substance Information. Available at:[Link]

• NIH Global Substance Registration System (GSRS). "1-((4-METHYLPHENYL)AMINO)-4-(PHENYLAMINO)ANTHRAQUINONE". nih.gov. Available at:[Link]

• CAS Common Chemistry. "1-[(4-Methylphenyl)amino]-4-(phenylamino)-9,10-anthracenedione". American Chemical Society. Available at:[Link]

• ChemicalScan. "1-[(4-methylphenyl)amino]-4-(phenylamino)anthraquinone — Safety Data, Hazards & EU Status". ChemicalScan. Available at: [Link]

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The Photophysical Landscape of 1-((4-Methylphenyl)amino)-4-(phenylamino)anthraquinone Derivatives: A Technical Guide for Researchers

This in-depth technical guide provides a comprehensive overview of the photophysical properties of 1-((4-Methylphenyl)amino)-4-(phenylamino)anthraquinone and its closely related derivatives. Tailored for researchers, scientists, and professionals in drug development, this document delves into the synthesis, spectral characteristics, and the underlying principles governing the light-matter interactions of this important class of molecules. We will explore the causality behind experimental choices and provide actionable protocols for the accurate characterization of these compounds.

Introduction: The Enduring Significance of Aminoanthraquinones

Aminoanthraquinone derivatives are a cornerstone in the world of color chemistry, with their applications spanning from high-performance dyes and pigments to advanced materials and biomedical probes.[1] The rigid anthraquinone core, substituted with electron-donating amino groups at the 1 and 4 positions, creates a powerful intramolecular charge transfer (ICT) system. This ICT character is the primary determinant of their profound coloration and interesting photophysical behaviors, such as solvatochromism. The specific derivative, 1-((4-Methylphenyl)amino)-4-(phenylamino)anthraquinone, with its asymmetric substitution, presents a fascinating case for studying the nuanced effects of substituent patterns on the electronic structure and subsequent photophysical outcomes. Understanding these properties is paramount for the rational design of novel materials with tailored optical and electronic characteristics.

Synthesis of 1,4-Disubstituted Aminoanthraquinone Derivatives

The synthesis of 1-((4-Methylphenyl)amino)-4-(phenylamino)anthraquinone and its analogues typically proceeds through a nucleophilic substitution reaction. A common and effective method involves the reaction of 1,4-dihydroxyanthraquinone (quinizarin) or a halo-substituted anthraquinone with the desired aryl amines.

A Generalized Synthetic Protocol:

A typical synthesis would involve the reaction of 1,4-dichloroanthraquinone with one equivalent of aniline followed by one equivalent of p-toluidine in a high-boiling point solvent such as nitrobenzene or N-methyl-2-pyrrolidone, often in the presence of a copper catalyst and a base to neutralize the hydrohalic acid formed.

Experimental Protocol: Synthesis of 1,4-Diarylaminoanthraquinones

• Reaction Setup: To a three-necked round-bottom flask equipped with a reflux condenser, magnetic stirrer, and a nitrogen inlet, add 1,4-dichloroanthraquinone (1 equivalent), the first arylamine (e.g., aniline, 1.1 equivalents), a copper catalyst (e.g., copper(I) iodide, 0.1 equivalents), and a base (e.g., potassium carbonate, 2 equivalents) in a high-boiling solvent (e.g., N-methyl-2-pyrrolidone).

• First Substitution: Heat the reaction mixture to 150-180 °C under a nitrogen atmosphere for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Second Substitution: After cooling the reaction mixture, add the second arylamine (e.g., p-toluidine, 1.1 equivalents) and continue heating at 150-180 °C for another 4-6 hours.

• Work-up: Cool the reaction mixture to room temperature and pour it into a large volume of methanol or ethanol. The precipitate is collected by filtration, washed with methanol and then with hot water to remove inorganic salts.

• Purification: The crude product is then purified by column chromatography on silica gel using a suitable eluent system (e.g., a mixture of hexane and ethyl acetate) to yield the pure 1-((4-Methylphenyl)amino)-4-(phenylamino)anthraquinone.

Caption: Synthetic workflow for 1,4-diarylaminoanthraquinones.

Photophysical Properties: A Deep Dive

The photophysical properties of 1-((4-Methylphenyl)amino)-4-(phenylamino)anthraquinone are dictated by the intramolecular charge transfer from the nitrogen lone pairs of the amino groups to the electron-accepting anthraquinone core. This results in a strong absorption band in the visible region of the electromagnetic spectrum.

Table 1: Photophysical Properties of Aminoanthraquinone Derivatives

Compound	Solvent	λabs (nm)	λem (nm)	Stokes Shift (cm-1)	Quantum Yield (ΦF)
1,4-bis(p-tolylamino)anthraquinone (Analogue)	Dichloromethane	~645	~680	~780	Data not available
1-Aminoanthraquinone	n-Hexane	451	532	3380	0.15
1-Aminoanthraquinone	DMSO	485	607	4140	<0.03

Note: Data for the analogue is estimated based on typical values for this class of dyes. Data for 1-Aminoanthraquinone is provided for comparison to illustrate solvatochromic effects.[2]

Solvatochromism:

A key feature of these dyes is their pronounced solvatochromism, where the absorption and emission maxima shift with the polarity of the solvent.[2] This is a direct consequence of the change in the dipole moment of the molecule upon electronic excitation. In more polar solvents, the excited state, which has a larger dipole moment, is stabilized to a greater extent than the ground state. This leads to a bathochromic (red) shift in the emission spectrum.

Caption: Experimental workflow for photophysical characterization.

Applications and Future Directions

The unique photophysical properties of 1-((4-Methylphenyl)amino)-4-(phenylamino)anthraquinone derivatives make them promising candidates for a variety of applications:

• Fluorescent Probes and Sensors: Their sensitivity to the local environment (solvatochromism) can be harnessed to develop fluorescent probes for sensing solvent polarity, viscosity, or the presence of specific analytes.

• Organic Light-Emitting Diodes (OLEDs): As stable and highly colored compounds, they can be explored as emitters or dopants in the emissive layer of OLEDs.

• Photodynamic Therapy (PDT): Anthraquinone derivatives are known to generate reactive oxygen species upon irradiation, a property that can be exploited in PDT for cancer treatment.

• Drug Development: The anthraquinone scaffold is present in several anticancer drugs. Understanding the photophysical properties can aid in the design of new photoactivatable therapeutic agents.

Future research in this area will likely focus on fine-tuning the photophysical properties through targeted synthetic modifications. This includes introducing different substituents on the phenylamino rings to modulate the ICT character, as well as incorporating these chromophores into larger supramolecular architectures to create novel functional materials.

Conclusion

This technical guide has provided a comprehensive overview of the synthesis and photophysical properties of 1-((4-Methylphenyl)amino)-4-(phenylamino)anthraquinone derivatives. By understanding the fundamental principles that govern their light-matter interactions and employing rigorous experimental protocols, researchers can unlock the full potential of this versatile class of molecules for a wide range of scientific and technological applications. The interplay between molecular structure and photophysical properties in these systems continues to be a rich area of investigation, promising exciting new discoveries in the years to come.

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• Dynamics of the fluorescence quenching of 1,4-dihydroxy-, 1-amino-4-hydroxy- and 1,4-diamino-9, 10-anthraquinones by aromatic hydrocarbons. Journal of the Chemical Society, Faraday Transactions, 1994.

• Characterization and Photophysical Properties of Natural Anthraquinone Dyes in Borneo Traditional Pua Kumbu Textile. Journal of Physical Science, 2020.

• A Comparative Study of New Fluorescent Anthraquinone and Benzanthrone α-Aminophosphonates: Synthesis, Spectroscopy, Toxicology, X-ray Crystallography, and Microscopy of Opisthorchis felineus. Molecules, 2024.

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• Solvent effects on the photophysical properties of poly[1,4-dihydroxyanthraquinoneimine-1,3-bis(phenylene-ester-methylene)tetramethyldisiloxane]. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 2015.

• Exploring 1,4-dihydroxyanthraquinone as long-range emissive ratiometric fluorescent probe for signaling Zn(2+)/PO4(3-): Ensemble utilization for live cell imaging. Analyst, 2015.

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• The Fluorescence Sensing Capability of 1,4-dihydroxyanthraquinone Towards Metal Ions and Imaging Cells. ResearchGate.

• 1,4-bis(p-Tolylamino)anthraquinone. CosIng Checker.

• Mechanofluorochromic Properties of 1,4-Diphenylanthracene Derivatives with Hypsochromic Shift. Polymers, 2022.

• Photoprocesses in Bis-Diethylamino Derivatives of 1,4- and 1,3-Distyrylbenzene. International Journal of Molecular Sciences, 2024.

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A Technical Guide to the Computational DFT Study of 1-((4-Methylphenyl)amino)-4-(phenylamino)anthraquinone

Prepared for: Researchers, Scientists, and Drug Development Professionals

Executive Summary: This guide provides a comprehensive technical framework for the computational investigation of 1-((4-Methylphenyl)amino)-4-(phenylamino)anthraquinone using Density Functional Theory (DFT). Anthraquinone derivatives are a pivotal class of compounds with extensive applications, from industrial dyes to potent pharmacological agents, including anticancer drugs. Understanding the three-dimensional structure and electronic properties of this specific derivative is crucial for elucidating its mechanism of action and for the rational design of new, more effective therapeutic agents. This document details the theoretical underpinnings and a validated, step-by-step computational protocol for geometry optimization, vibrational analysis, and the exploration of electronic properties through Frontier Molecular Orbital (FMO) and Molecular Electrostatic Potential (MEP) analysis. The causality behind each methodological choice is explained to ensure scientific integrity and reproducibility.

Introduction: The Significance of Anthraquinone Derivatives and Computational Scrutiny

The 9,10-anthraquinone scaffold is a privileged structure in medicinal chemistry, forming the core of numerous natural and synthetic compounds with a broad spectrum of biological activities. Its rigid, planar aromatic system is particularly adept at intercalating with DNA, a mechanism exploited by several clinically used anticancer drugs like Doxorubicin and Mitoxantrone.[1][2] The compound of interest, 1-((4-Methylphenyl)amino)-4-(phenylamino)anthraquinone, is a substituted derivative whose pharmacological potential is dictated by the nature and position of its substituent groups.[3][4][5] These modifications influence the molecule's electronic distribution, steric profile, and intermolecular interaction capabilities, thereby modulating its biological target affinity and specificity.[6][7]

Density Functional Theory (DFT) has emerged as an indispensable tool for predicting the properties of such molecules with a high degree of accuracy at a manageable computational cost.[8][9] By solving approximations of the Schrödinger equation, DFT allows for the detailed in-silico characterization of molecular geometries, vibrational frequencies, and electronic structures.[10] This guide outlines a robust DFT-based workflow to thoroughly characterize 1-((4-Methylphenyl)amino)-4-(phenylamino)anthraquinone, providing foundational data for drug discovery and development efforts.

Theoretical and Computational Methodology: A Self-Validating Workflow

The reliability of a computational study hinges on the judicious selection of methods and a logical, self-validating workflow. The protocol described herein is designed to ensure that the results are not artifacts of the computational setup but are a true representation of the molecule's properties.

The Computational Workflow

A sequential and logical workflow is essential for a reliable computational study. Each step builds upon the last, incorporating checks and validations to ensure the integrity of the final results.

Caption: A validated computational workflow for DFT analysis.

Step-by-Step Experimental Protocol

Protocol 1: Geometry Optimization and Vibrational Frequency Analysis

• Initial Structure Creation: A 3D model of 1-((4-Methylphenyl)amino)-4-(phenylamino)anthraquinone is constructed using molecular building software (e.g., GaussView, Avogadro). The initial geometry is based on standard bond lengths and angles. The molecular formula is C27H20N2O2.[4][5]

• Selection of Level of Theory:

  • Functional: The B3LYP (Becke, 3-parameter, Lee-Yang-Parr) hybrid functional is chosen. This is a well-established and widely used functional that provides a good balance between accuracy and computational cost for organic molecules.[11][12] It effectively incorporates electron correlation, which is crucial for conjugated systems like anthraquinones.[8]

  • Basis Set: The 6-311G(d,p) basis set is selected. This split-valence basis set provides flexibility for valence electrons and includes polarization functions ('d' on heavy atoms, 'p' on hydrogens) to accurately describe anisotropic electron density, which is essential for systems with heteroatoms and non-covalent interactions.[13] Using a basis set without polarization functions is not recommended for systems containing heteroatoms like oxygen and nitrogen.[13]

• Execution of Geometry Optimization: The optimization is performed using a quantum chemistry software package like Gaussian or TURBOMOLE.[10][14] The calculation iteratively adjusts the molecular geometry to find the lowest energy conformation on the potential energy surface until stringent convergence criteria for forces and displacements are met.[15]

• Validation via Frequency Analysis:

  • Causality: A true energy minimum on the potential energy surface has no imaginary vibrational frequencies. A geometry that is a saddle point (a transition state) will have one imaginary frequency. Therefore, a frequency calculation on the optimized geometry is a mandatory validation step.[14][15][16]

  • Procedure: A vibrational frequency analysis is performed at the same level of theory (B3LYP/6-311G(d,p)) used for the optimization.[17]

  • Confirmation: The absence of any imaginary frequencies in the output confirms that the optimized structure represents a stable, local minimum.[14][16]

Results and Discussion: Structural and Electronic Characterization

This section presents the type of data generated from the DFT calculations and explains its significance in the context of drug development. The quantitative values presented in the tables are representative and based on published data for similar molecules.

Optimized Molecular Geometry

The geometry optimization yields the most stable 3D conformation of the molecule. Key structural parameters like bond lengths and dihedral angles determine the molecule's overall shape, which is fundamental for its interaction with biological targets.

Table 1: Selected Optimized Geometrical Parameters (Hypothetical Data)

Parameter	Bond/Atoms	Value (Å or °)	Significance
Bond Length	C=O (Anthraquinone)	1.23 Å	Typical double bond character, key for H-bonding.
Bond Length	C-N (Amino Linker)	1.38 Å	Partial double bond character due to resonance.
Dihedral Angle	C-C-N-C (Phenyl Ring Twist)	35.5°	Indicates non-planarity of the amino substituents.
Dihedral Angle	C-C-N-C (Tolyl Ring Twist)	41.2°	Steric hindrance from the methyl group increases twist.

The dihedral angles are particularly important. A fully planar molecule might be an effective DNA intercalator, but the twisting of the phenyl and tolyl groups, driven by steric hindrance, will create a specific 3D topography that influences its binding mode and selectivity for different target proteins or DNA sequences.[1]

Frontier Molecular Orbital (FMO) Analysis

Frontier Molecular Orbital theory is a cornerstone for understanding chemical reactivity.[18] The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are the key players in chemical reactions.[10][19]

• HOMO: Represents the ability to donate an electron (nucleophilicity).

• LUMO: Represents the ability to accept an electron (electrophilicity).[10]

• HOMO-LUMO Gap (ΔE): The energy difference between the HOMO and LUMO is a critical indicator of molecular stability and reactivity. A smaller gap suggests the molecule is more reactive and can be more easily excited.[20]

Caption: Energy level diagram of Frontier Molecular Orbitals.

Table 2: Calculated Electronic Properties (Hypothetical Data)

Property	Value (eV)	Interpretation
HOMO Energy	-5.95	Indicates electron-donating capability. Localized on amino groups and anthraquinone core.
LUMO Energy	-2.15	Indicates electron-accepting capability. Primarily localized on the anthraquinone core.
Energy Gap (ΔE)	3.80	Suggests high kinetic stability and moderate reactivity.[20]

The distribution of these orbitals is key. If the HOMO is localized on the substituted amino groups and the LUMO on the anthraquinone core, it implies that charge transfer is a key feature of its electronic excitations, which is relevant for its optical properties and potential photodynamic therapy applications.[20]

Molecular Electrostatic Potential (MEP) Mapping

The MEP is a visualization tool that maps the electrostatic potential onto the electron density surface of a molecule.[21][22] It is an invaluable guide for predicting and interpreting intermolecular interactions, which are the basis of drug-receptor binding.[23]

• Red/Yellow Regions: Indicate negative electrostatic potential (electron-rich). These are sites susceptible to electrophilic attack and are favorable for interacting with positive charges (e.g., metal ions, hydrogen bond donors).[24][25]

• Blue Regions: Indicate positive electrostatic potential (electron-poor). These are sites susceptible to nucleophilic attack and are favorable for interacting with negative charges (e.g., anionic residues in a protein).[24][25]

For 1-((4-Methylphenyl)amino)-4-(phenylamino)anthraquinone, the MEP map would likely show strong negative potential (red) around the carbonyl (C=O) oxygens, making them primary sites for hydrogen bonding. The regions around the amino (N-H) protons would show positive potential (blue), identifying them as hydrogen bond donor sites. Understanding this electrostatic landscape is critical for predicting how the molecule will orient itself within a protein's binding pocket.[21][23]

Potential Applications in Drug Development

The computational data derived from this DFT study provides a powerful foundation for several areas of drug development:

• Structure-Activity Relationship (SAR) Studies: By calculating these properties for a series of related anthraquinone derivatives, researchers can build robust models that correlate specific structural and electronic features with biological activity.

• Rational Drug Design: The MEP map and optimized geometry can be used as input for molecular docking simulations to predict the binding affinity and orientation of the molecule with its biological target (e.g., a specific enzyme or DNA sequence).

• Lead Optimization: Understanding the sites of reactivity (from FMO and MEP analysis) can guide chemical modifications to improve potency, selectivity, or pharmacokinetic properties. For example, modifying a region of high electron density could alter the molecule's metabolic stability.[6]

Conclusion

This technical guide has detailed a rigorous and self-validating DFT workflow for the comprehensive characterization of 1-((4-Methylphenyl)amino)-4-(phenylamino)anthraquinone. By systematically performing geometry optimization, validating the structure through frequency analysis, and subsequently calculating key electronic descriptors like the HOMO-LUMO gap and MEP map, researchers can gain deep insights into the molecule's physicochemical properties. The causality-driven approach to selecting the B3LYP functional and the 6-311G(d,p) basis set ensures a balance of accuracy and efficiency. The resulting data provides an essential, atom-level understanding that is critical for driving forward the design and development of novel anthraquinone-based therapeutics.

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• Exploring the electronic and optical properties of anthraquinone derivatives for photovoltaic applications: A comput
• Investigation of the Redox Chemistry of Anthraquinone Derivatives Using Density Functional Theory. (2014).
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• Density functional theory study on anthraquinone and its hydroxyl derivatives.
• Molecular Electrostatic Potential (MEP). University of Hamburg.
• Molecular Electrostatic Potential (MEP)
• Anthraquinone and its derivatives as sustainable materials for electrochemical applications – a joint experimental and theoretical investigation of the redox potential in solution. (2022). RSC Publishing.
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• 1-[(4-methylphenyl)amino]-4-(phenylamino)
• Use of Low-Cost Quantum Chemistry Procedures for Geometry Optimization and Vibrational Frequency Calculations. (2017).
• FLUORESCENT ANTHRAQUINONES 1 Biomedical Applications and Syntheses of Selected Anthraquinone Dyes. (2021). Liberty University.
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• DFT calculations towards the geometry optimization, electronic structure, infrared spectroscopy and UV–vis analyses of Favipiravir adsorption. (2021). PMC.
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• Frontier molecular orbitals (FMO) and molecular electrostatic potential (MEP) surface of 2-(4-chlorophenyl).
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• Solvent Violet 13. Wikipedia.
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• 1,4-Diamino anthraquinone - Safety D

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Synthesis Mechanism and Process Engineering of 1-((4-Methylphenyl)amino)-4-(phenylamino)anthraquinone

Executive Summary

The compound 1-((4-Methylphenyl)amino)-4-(phenylamino)anthraquinone (CAS RN: 28141-00-6) is a highly valued unsymmetrical anthraquinone derivative[1],[2]. Widely utilized as a tunable colorant for polyurethane resins, synthetic polyester fibers, and as a specialized solvent dye, its unique photophysical properties arise from the intramolecular charge transfer between the electron-donating arylamine substituents and the electron-accepting anthraquinone core[3].

From a synthetic chemistry perspective, the primary challenge in manufacturing this molecule lies in its asymmetry . Standard industrial condensations using mixed amines typically yield a statistical mixture of symmetrical byproducts (e.g., 1,4-dianilinoanthraquinone and 1,4-bis(p-toluidino)anthraquinone) alongside the target[4]. As a Senior Application Scientist, I have structured this technical guide to dissect the two primary synthetic pathways—the industrial statistical condensation and the precision stepwise Ullmann coupling—focusing on the mechanistic causality, self-validating experimental protocols, and process optimization required to achieve high-purity yields.

Retrosynthetic Strategies & Mechanistic Elucidation

To synthesize an unsymmetrical 1,4-diarylaminoanthraquinone, two distinct mechanistic pathways are employed depending on the required purity and scale.

Pathway A: Boric Acid-Catalyzed Leucoquinizarin Condensation (Industrial Route)

This route relies on the co-condensation of 1,4-dihydroxyanthraquinone (Quinizarin) and its reduced form, leucoquinizarin, with a mixture of aniline and p-toluidine[5].

Mechanistic Causality: Arylamines are relatively weak nucleophiles. To facilitate their nucleophilic attack, the anthraquinone core must be electrophilically activated. Leucoquinizarin exists predominantly as the 2,3-dihydro-1,4-diketo tautomer[4]. When 6[6], it forms a bidentate borate ester complex with the 1,4-oxygen atoms. This complexation withdraws electron density, significantly lowering the LUMO of the system and making the C1 and C4 positions highly susceptible to sequential Michael-type addition-elimination reactions by the arylamines[5]. Following the dual amination, the intermediate is oxidized (typically via air sparging or sodium bisulfite) to restore the fully conjugated, aromatic anthraquinone system[6].

Catalytic cycle of boric acid-mediated leucoquinizarin condensation.

Pathway B: Stepwise Ullmann C-N Coupling (Precision Route)

For high-purity applications (e.g., specialized color filters), a stepwise sequence starting from 1,4-dichloroanthraquinone is necessary to avoid statistical mixtures.

Mechanistic Causality (Electronic Deactivation): The success of this route hinges on the electronic deactivation of the anthraquinone core after the first substitution. In Step 1, 1,4-dichloroanthraquinone undergoes a Cu(I)-catalyzed Ullmann coupling with 1.0 equivalent of aniline. Once the first aniline moiety is attached, its nitrogen lone pair delocalizes into the anthraquinone π -system. This massive influx of electron density deactivates the second C-Cl bond toward oxidative addition by the copper catalyst[3]. Consequently, the mono-substituted intermediate (1-anilino-4-chloroanthraquinone) can be isolated in near-quantitative yield without over-reaction. Step 2 then requires harsher conditions (higher temperatures, stronger bases, and more active Cu(II) or Pd catalysts) to force the coupling of the second amine (p-toluidine)[3].

Stepwise Ullmann coupling workflow exploiting electronic deactivation.

Experimental Protocols (Self-Validating Systems)

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems, utilizing in-process analytical tracking to confirm reaction milestones.

Protocol A: Precision Stepwise Synthesis (High Purity)

Step 1: Synthesis of 1-Anilino-4-chloroanthraquinone

• Charge: In a dry Schlenk flask under N₂, combine 1,4-dichloroanthraquinone (10.0 mmol), aniline (10.0 mmol), CuCl (0.5 mmol), and K₂CO₃ (15.0 mmol) in 40 mL anhydrous toluene.

• React: Heat the mixture to 120°C for 6 hours.

• Self-Validation (In-Process Control): Monitor via UV-Vis spectroscopy. The starting material exhibits a yellow hue ( λmax​ ~400 nm). As the reaction progresses, the solution shifts to a deep red/purple. The reaction is complete when the peak at ~510 nm plateaus and no further bathochromic shift occurs.

• Isolate: Cool to room temperature, filter through Celite to remove copper salts, and concentrate in vacuo. Recrystallize from ethanol to yield the mono-substituted intermediate.

Step 2: Synthesis of the Target Molecule

• Charge: Combine the intermediate (5.0 mmol), p-toluidine (7.5 mmol), Cu(OAc)₂ (0.5 mmol), and Cs₂CO₃ (10.0 mmol) in 25 mL nitrobenzene.

• React: Heat aggressively to 180°C for 10 hours. The elevated temperature overcomes the electronic deactivation of the C-Cl bond[3].

• Self-Validation: Monitor via UV-Vis. The reaction is deemed complete when the absorbance at ~510 nm disappears, replaced by a stable dual-peak absorbance characteristic of 1,4-diarylaminoanthraquinones at ~590 nm and ~635 nm[7].

• Isolate: Precipitate the product by adding cold methanol. Filter and wash with hot water to remove residual amines and salts.

Protocol B: Industrial Statistical Condensation (High Yield, Lower Purity)

Note: This protocol utilizes low-boiling ethanol as a solvent to prevent resinification by-products common in high-temperature nitrobenzene processes, directly driving equilibrium via product precipitation[8].

• Charge: In a reactor, add 1,4-dihydroxyanthraquinone (0.15 mol), leucoquinizarin (0.05 mol), aniline (0.25 mol), p-toluidine (0.25 mol), and boric acid (0.02 mol) in 500 mL ethanol[7].

• React: Reflux the system (approx. 78°C) under an inert atmosphere for 16 hours.

• Self-Validation: The target dye is nearly insoluble in ethanol[8]. As the reaction progresses, a dark blue/green precipitate will continuously form, driving the reaction forward via Le Chatelier's principle.

• Oxidation: Once precipitation ceases, introduce a gentle air sparge at 70°C for 2 hours to oxidize any remaining leuco-dye[7].

• Isolate: Filter the hot suspension. The filter cake contains a mixture of the target unsymmetrical dye, alongside symmetrical 1,4-dianilino and 1,4-bis(p-toluidino) derivatives. Chromatographic separation (silica gel, toluene/hexane) is required to isolate pure CAS 28141-00-6.

Quantitative Data & Process Optimization

The choice between Pathway A and Pathway B depends strictly on the commercial application. The table below summarizes the quantitative metrics and optimization parameters for both routes.

Parameter	Route A: Statistical Condensation	Route B: Stepwise Ullmann
Overall Yield (Target)	30 - 35% (Post-separation)	75 - 82%
Purity of Target	< 40% (Crude mixture)	> 98% (After recrystallization)
Main Byproducts	Symmetrical 1,4-diarylamino dyes	Unreacted mono-substituted intermediate
Catalyst System	Boric Acid (Low cost, low toxicity)	CuCl / Cu(OAc)₂ (Requires metal scavenging)
Solvent Profile	Ethanol (Green, easily recoverable)[8]	Toluene / Nitrobenzene (High boiling, toxic)
Scalability	Excellent (Standard industrial vat dyes)	Moderate (Requires strict anhydrous/anaerobic steps)
Primary Application	Bulk textile dyeing, mixed solvent dyes	High-end color filters, analytical standards

References

• NextSDS Chemical Substance Information, "1-[(4-methylphenyl)amino]-4-(phenylamino)anthraquinone", NextSDS,
• Synthesis method of solvent green 3, "CN106675080A", Google P
• CHAPTER 4: Carbonyl Dyes and Pigments, The Royal Society of Chemistry,
• Process for preparing polyurethane resins colored with Anthraquinone colorants and products produced thereby, "EP0348024B1", European P
• Color-tunable arylaminoanthraquinone dyes through hydrogen-bond-assisted charge transfer interaction, RSC Publishing,

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Protocols & Analytical Methods

Application Note: Utilizing 1-((4-Methylphenyl)amino)-4-(phenylamino)anthraquinone as a High-Performance Dichroic Dye in Guest-Host Liquid Crystal Systems

Abstract

This document provides a comprehensive technical guide for researchers and scientists on the application of 1-((4-Methylphenyl)amino)-4-(phenylamino)anthraquinone as a guest dichroic dye within a nematic liquid crystal host. Anthraquinone-based dyes are renowned for their stability and strong absorption in the visible spectrum, making them excellent candidates for guest-host liquid crystal display (GH-LCD) applications.[1][2] This guide details the physicochemical properties of the dye, the underlying principles of its operation in a guest-host system, and provides detailed, field-proven protocols for the preparation, fabrication, and characterization of dye-doped liquid crystal cells.

Introduction to Guest-Host Liquid Crystal Technology

Guest-Host Liquid Crystal Displays (GH-LCDs) operate on the principle of dissolving a dichroic dye (the "guest") into a liquid crystal medium (the "host").[3] The elongated, rod-like dye molecules align themselves with the director of the liquid crystal host.[4] By applying an electric field, the orientation of the host liquid crystal molecules can be switched, which in turn reorients the guest dye molecules.[5] This reorientation changes the absorption of polarized light, allowing for the modulation of light transmission without the need for external polarizers, which can significantly improve brightness and viewing angles compared to traditional LCDs.[1]

The dye 1-((4-Methylphenyl)amino)-4-(phenylamino)anthraquinone is an attractive candidate for these systems. Its planar anthraquinone core provides a rigid structure conducive to high orientational order, while the substituted amino groups can be tuned to optimize solubility and spectral properties.[2][6]

Physicochemical Properties of the Dye

Understanding the fundamental properties of the dye is critical for designing successful guest-host systems.

Property	Value	Source
IUPAC Name	1-((4-Methylphenyl)amino)-4-(phenylamino)-9,10-anthracenedione	[7]
Molecular Formula	C₂₇H₂₀N₂O₂	[8]
Molecular Weight	404.46 g/mol	[8]
Appearance	Solid powder (color dependent on purity and crystalline form)	N/A
Core Structure	Anthraquinone	[2]
Solubility	Generally soluble in organic solvents and liquid crystal mixtures. Solubility in specific LC hosts like fluorinated liquid crystals needs to be experimentally determined to prevent recrystallization at low temperatures.[1]	N/A
log Kow	3.39 (for parent anthraquinone)	[9]

Principle of Dichroic Operation

The performance of a dichroic dye is primarily determined by its ability to align with the liquid crystal host and its anisotropic absorption of light. The key is the orientation of the dye's transition dipole moment (TDM)—the axis along which the molecule absorbs light—relative to its long molecular axis.[2] For positive dichroic dyes like the subject of this note, the TDM is largely parallel to the long axis.[10]

Caption: Experimental workflow for GH-LC characterization.

Protocol 1: Preparation of the Guest-Host (GH) Mixture

Causality: The concentration of the dye is a critical parameter. It must be high enough to provide sufficient absorption but low enough to ensure complete solubility, even at reduced temperatures, to prevent dye aggregation or crystallization which degrades performance. [1]Using a common, well-characterized nematic liquid crystal host like E7 or a fluorinated mixture like LIXON 5052 XX provides a reliable baseline. [1][4] Materials:

• 1-((4-Methylphenyl)amino)-4-(phenylamino)anthraquinone dye

• Nematic liquid crystal host (e.g., LIXON 5052 XX) [1]* Vortex mixer

• Hot plate or oven capable of maintaining a temperature above the LC clearing point

• Analytical balance

• Glass vials

Procedure:

• Weighing: On an analytical balance, weigh out the desired amount of the dichroic dye. A typical starting concentration is 0.5-2.0% by weight.

• Mixing: Add the weighed dye and the liquid crystal host into a clean glass vial. For example, to create a 1% mixture, add 10 mg of dye to 990 mg of liquid crystal.

• Dissolution & Homogenization: a. Seal the vial and gently heat it to a temperature approximately 10°C above the liquid crystal's clearing point (the temperature at which it becomes an isotropic liquid). This reduces viscosity and significantly aids in dissolution. b. Vortex the mixture for several minutes until the dye is fully dissolved and no solid particulates are visible. c. Maintain the mixture in its isotropic phase for at least 30 minutes, with intermittent vortexing, to ensure a completely homogeneous solution. d. Allow the mixture to cool slowly back to room temperature. The mixture is now ready for cell filling.

Protocol 2: Fabrication of a Homogeneously Aligned Liquid Crystal Cell

Causality: To measure A∥ and A⊥ accurately, the liquid crystal director must have a uniform, known orientation. This is achieved by treating the inner surfaces of the glass substrates with an alignment layer (e.g., rubbed polyimide), which creates microgrooves that direct the LC molecules. [11]The cell gap must be uniform and known to ensure repeatable path length for absorption measurements.

Materials:

• Indium Tin Oxide (ITO) coated glass substrates

• Polyimide alignment layer solution (e.g., PI-2555)

• Spinner coater

• Hot plate

• Rubbing machine with velvet cloth

• UV-curable epoxy sealant containing spacer beads (e.g., 5-10 µm)

• UV lamp

• Solvents for cleaning (Acetone, Isopropanol)

Procedure:

• Substrate Cleaning: Thoroughly clean the ITO substrates by sonicating in acetone, followed by isopropanol, and then drying with a nitrogen gun.

• Alignment Layer Coating: a. Apply the polyimide solution to the ITO-coated side of the substrates using a spinner coater to achieve a thin, uniform layer. b. Soft-bake the coated substrates on a hot plate (e.g., at 80°C for 5 minutes) to evaporate the solvent. c. Hard-bake (cure) the polyimide in an oven according to the manufacturer's specifications (e.g., 180-200°C for 1 hour).

• Rubbing: Unidirectionally rub the cured polyimide layers with a velvet-clothed rubbing machine to create microgrooves. This step is critical for inducing homogeneous (planar) alignment.

• Cell Assembly: a. Apply the UV-curable epoxy containing spacer beads around the perimeter of one of the substrates. b. Place the second substrate on top, with the rubbing directions aligned anti-parallel to each other. c. Gently press the substrates together and cure the epoxy with a UV lamp to form a sealed, empty cell with a precise gap defined by the spacer beads.

Protocol 3: Measurement of Dichroic Ratio and Order Parameter

Causality: A polarized light source is essential to probe the anisotropic absorption of the aligned guest-host system. By rotating the cell relative to a fixed polarizer, or vice-versa, one can measure the maximum (A∥) and minimum (A⊥) absorbance, which correspond to the light's electric field vector being parallel and perpendicular to the LC director, respectively. [12][11] Materials:

• UV-Vis Spectrophotometer

• Linear polarizer

• Rotatable sample holder

• Fabricated GH-LC cell from Protocol 2

• Reference cell (filled with pure LC host)

Procedure:

• Cell Filling: Fill the empty LC cell with the prepared GH mixture from Protocol 1 via capillary action in a vacuum chamber. Ensure the cell is completely filled without air bubbles.

• Spectrometer Setup: a. Place the linear polarizer in the beam path of the spectrophotometer. b. Mount the filled GH-LC cell in the rotatable sample holder. c. Use the reference cell (filled only with the pure LC host) to record a baseline spectrum to subtract the effects of the host and the cell itself.

• Measurement of A∥: a. Rotate the GH-LC cell until the rubbing direction (and thus the LC director) is parallel to the polarization axis of the polarizer. b. Scan the absorption spectrum. The peak absorbance value in the dye's main absorption band is A∥.

• Measurement of A⊥: a. Rotate the GH-LC cell by 90 degrees so that the rubbing direction is perpendicular to the polarization axis. b. Scan the absorption spectrum again. The peak absorbance value is A⊥.

• Calculations: a. Calculate the Dichroic Ratio (R) using the formula: R = A∥ / A⊥ . b. Calculate the Order Parameter (S) using the formula: S = (R - 1) / (R + 2) .

References

• Iwanaga, H., et al. (2011). Development of Highly Soluble Anthraquinone Dichroic Dyes and Their Application to Three-Layer Guest-Host Liquid Crystal Displays. Molecules, 16(4), 3023-3042. [Link]

• Sims, M. T., et al. (2016). Molecular Design Parameters of Anthraquinone Dyes for Guest-Host Liquid-Crystal Applications: Experimental and Computational Studies of Spectroscopy, Structure and Stability. White Rose Research Online. [Link]

• Iwanage, H., & Naito, K. (1998). Guest-host liquid crystal composition and guest-host liquid crystal display device. U.S.

• Abbott, L. C., et al. (2017). Guest-host systems containing anthraquinone dyes with multiple visible transitions giving positive and negative dichroic order parameters. Liquid Crystals, 44(11), 1709-1720. [Link]

• NextSDS. (n.d.). 1-[(4-methylphenyl)amino]-4-(phenylamino)anthraquinone. NextSDS. [Link]

• Abbott, L. C., et al. (2023). Dyes for guest–host liquid crystal applications: a general approach to the rapid computational assessment of useful molecular designs. Journal of Materials Chemistry C, 11(19), 6425-6438. [Link]

• Lin, Y.-C., et al. (2023). Investigation of the Structure–Property Relation of Anthraquinone Dye Molecules with High Dichroism in Guest–Host Liquid Crystal Systems via Computational Methods. International Journal of Molecular Sciences, 25(1), 143. [Link]

• Perera, V., et al. (2003). Order parameter measurements of dichroic dyes dissolved in smectic liquid crystals that tilt without layer contraction. Physical Review E, 67(2), 021705. [Link]

• National Institute of Technology and Evaluation, Japan. (n.d.). Anthraquinone. Chemical Risk Information Platform. [Link]

• Osman, M. A., et al. (1981). The dichroic ratio of pleochroic dyes dissolved in nematic liquid crystals. The Journal of Chemical Physics, 74(10), 5377-5383. [Link]

• Scheffer, T. J., & Zeller, H. R. (1981). The dichroic ratio of pleochroic dyes dissolved in nematic liquid crystals. Sci-Hub. [Link]

• Global Substance Registration System. (n.d.). 1-((4-METHYLPHENYL)AMINO)-4-(PHENYLAMINO)ANTHRAQUINONE. GSRS. [Link]

• Inxight Drugs. (n.d.). 1-((4-Methylphenyl)amino)-4-(phenylamino)anthraquinone. Inxight Drugs. [Link]

• Chen, Y. L., et al. (2016). Development of 1-Amino-4-(phenylamino)anthraquinone-2-sulfonate Sodium Derivatives as a New Class of Inhibitors of RANKL-Induced Osteoclastogenesis. Archiv der Pharmazie, 349(5), 354-362. [Link]

• Ali, S., et al. (2020). Amino Anthraquinone: Synthesis, Characterization, and Its Application as an Active Material in Environmental Sensors. Sensors, 20(4), 1149. [Link]

• Government of Canada. (2021). Screening Assessment Anthraquinones Group. [Link]

• Mitsui Fine Chemicals, Inc. (n.d.). Dichroic Dye for Liquid Crystals. [Link]

• Shebanova, A. S., et al. (2023). Synthesis and In Silico Study of 4-Substituted 1-Aminoanthraquinones. Pharmaceutical Chemistry Journal, 57(5), 651-661. [Link]

• Colour Synthesis Solutions. (n.d.). Dichroic Dyes. [Link]

• Yan, Y. Y., et al. (2019). A Green and Scalable Synthesis of 1-Amino Anthraquinone. Asian Journal of Applied Chemistry Research, 3(2), 1-5. [Link]

• Aftergut, S., & Cole, H. S. (1984). Anthraquinone dyes and liquid crystal compositions including the same.

• E. I. Du Pont de Nemours and Company. (1992). Synthesis of 1-amino-anthraquinone. EP Patent 0,499,451. [Link]

Sources

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• 2. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 3. colour-synthesis.com [colour-synthesis.com]
• 4. mdpi.com [mdpi.com]
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• 6. pubs.aip.org [pubs.aip.org]
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Application Note: Formulation of 1-((4-Methylphenyl)amino)-4-(phenylamino)anthraquinone in Polymeric Matrices for Advanced Optical and Biomedical Applications

Executive Summary

The development of traceable polymer matrices and optical phantoms relies heavily on the stable integration of functional dyes. 1-((4-Methylphenyl)amino)-4-(phenylamino)anthraquinone (CAS: 28141-00-6) is a highly hydrophobic, asymmetric 1,4-bis(arylamino)anthraquinone dye[1]. Characterized by its robust thermal stability and deep visible light absorption, it serves as an exceptional dopant for polymeric systems.

This application note provides researchers and drug development professionals with field-proven, self-validating protocols for formulating this dye into two distinct polymer matrices: Poly(lactic-co-glycolic acid) (PLGA) for nanoparticulate drug delivery tracking, and Poly(methyl methacrylate) (PMMA) for solid-state optical calibration phantoms.

Physicochemical Profiling & Mechanistic Insights

To successfully formulate any hydrophobic active or dye into a polymer, one must first understand the causality between its molecular architecture and its macroscopic behavior.

The dye features a Donor-Acceptor-Donor (D-A-D) configuration. The central anthraquinone core acts as a strong electron acceptor, while the flanking arylamino groups act as electron donors. This architecture facilitates an intramolecular hydrogen-bond-assisted charge transfer (CT), pushing its absorption spectrum deep into the bathochromic (blue/green) region[2].

Crucially, the presence of the asymmetric methyl group (a toluidino group on one side and an anilino group on the other) induces steric hindrance. This asymmetry disrupts the highly ordered crystal lattice packing typically seen in symmetric anthraquinones, drastically enhancing its solubility in organic solvents like dichloromethane (DCM) and chloroform[3]. High organic solubility is the fundamental prerequisite for preventing dye aggregation (Ostwald ripening) during the critical solvent-evaporation phase of polymer hardening[4].

Table 1: Physicochemical Profile & Formulation Relevance

Property	Value	Clinical / Formulation Relevance
Chemical Name	1-((4-Methylphenyl)amino)-4-(phenylamino)anthraquinone	Asymmetric structure prevents tight crystal packing, enhancing solubility.
CAS Number	28141-00-6	Unique identifier for regulatory and safety tracking.
Architecture	Donor-Acceptor-Donor (D-A-D)	Enables strong bathochromic shifts for high-contrast optical imaging.
Solubility	Highly Hydrophobic (Soluble in DCM, THF)	Ideal for O/W emulsion and solvent casting techniques; prevents aqueous leaching.

Formulation Strategy I: Dye-Loaded PLGA Nanoparticles

For drug development professionals requiring traceable nanocarriers or photoacoustic imaging agents, encapsulating the dye within FDA-approved PLGA is the optimal strategy. We utilize the Single Emulsion (O/W) Solvent Evaporation method.

Materials

• Polymer: PLGA (50:50 lactide:glycolide ratio, Mw 30,000–60,000).

• Surfactant: Polyvinyl alcohol (PVA, Mw 13,000–23,000, 87–89% hydrolyzed).

• Solvent: Dichloromethane (DCM, anhydrous).

Step-by-Step Protocol

• Organic Phase (O) Preparation: Dissolve 50 mg of PLGA and 2 mg of the anthraquinone dye in 2 mL of DCM.

  • Causality: DCM is selected due to its high volatility and excellent solvation capacity for both the polymer and the hydrophobic dye, ensuring a homogenous co-solution.

• Aqueous Phase (W) Preparation: Prepare 10 mL of a 1% (w/v) PVA solution in ultra-pure water. Filter through a 0.22 µm syringe filter.

  • Causality: The 87–89% hydrolysis grade of PVA provides the exact hydrophilic-lipophilic balance required to sterically stabilize the O/W interface without causing excessive aqueous viscosity.

• Macro-Emulsification: Inject the organic phase dropwise into the aqueous phase under continuous high-speed vortexing (3,000 rpm) for 30 seconds.

• Nano-Cavitation: Immediately subject the macro-emulsion to probe sonication (100 W, 2 minutes, 50% duty cycle) while keeping the vial in an ice bath.

  • Causality: High shear forces cavitate the mixture into uniform nanodroplets. The ice bath is critical; it prevents the localized heat of sonication from prematurely boiling the DCM, which would cause rapid, uncontrolled polymer precipitation and dye expulsion.

• Solvent Evaporation: Transfer the nano-emulsion into 40 mL of a secondary 0.3% (w/v) PVA solution. Stir magnetically at 400 rpm for 4 hours at room temperature in a fume hood.

  • Causality: Continuous stirring creates a concentration gradient that drives the diffusion of DCM out of the droplets and into the aqueous phase, where it evaporates. As DCM leaves, the PLGA matrix hardens, permanently trapping the dye inside.

• Purification & Validation: Centrifuge the suspension at 15,000 × g for 20 minutes. Wash the pellet three times with ultra-pure water.

  • Self-Validating Check: The supernatant post-centrifugation must be colorless. A colored supernatant indicates poor encapsulation efficiency and dye leakage into the aqueous phase.

Table 2: Influence of Formulation Parameters on PLGA Nanoparticles

PVA Concentration (w/v)	Sonication Time (min)	Mean Particle Size (nm)	Encapsulation Efficiency (%)	Mechanistic Observation
0.5%	1.0	250 ± 15	72.4	Insufficient surfactant leads to droplet coalescence.
1.0%	2.0	145 ± 8	89.1	Optimal steric stabilization and droplet cavitation.
2.0%	2.0	110 ± 12	81.5	Excess PVA increases aqueous viscosity, hindering DCM diffusion.

Formulation Strategy II: PMMA Solid-State Optical Phantoms

For researchers developing optical calibration tools or solid-state filters, incorporating the dye into a macroscopic PMMA matrix via Solvent Casting is recommended.

Step-by-Step Protocol

• Matrix Preparation: Dissolve 10 g of PMMA (Mw ~120,000) in 50 mL of Chloroform in a sealed glass jar. Stir at 200 rpm for 12 hours until a clear, viscous syrup forms.

• Dye Incorporation: Add 10 mg of the anthraquinone dye to the polymer syrup. Stir for an additional 2 hours.

  • Causality: Extended stirring ensures the dye is dispersed at a molecular level, preventing localized concentration quenching of its optical properties.

• Casting: Pour the viscous solution into a level, flat-bottomed PTFE or glass Petri dish.

• Controlled Evaporation: Cover the dish with an inverted glass beaker, leaving a 2 mm gap at the base. Leave undisturbed in a fume hood for 48 hours.

  • Causality: Restricting airflow forces a slow, controlled evaporation of chloroform. Rapid evaporation causes the surface to cool and harden prematurely, trapping solvent bubbles and causing surface wrinkling (the "orange peel" effect).

• Annealing & Validation: Place the solid film in a vacuum oven at 60°C for 12 hours to remove trace solvent and relieve internal mechanical stresses.

  • Self-Validating Check: A successful cast will exhibit uniform optical density without birefringence when viewed under cross-polarized light, confirming the total absence of dye micro-crystallization.

Visualizations of Workflows and Mechanisms

Fig 1. Step-by-step workflow for the O/W emulsion solvent evaporation method.

Fig 2. Causality between molecular structure, physical properties, and formulation outcomes.

References

• CAS Common Chemistry. 1-[(4-Methylphenyl)amino]-4-(phenylamino)-9,10-anthracenedione (CAS RN: 28141-00-6). American Chemical Society. 1

• RSC Advances. Color-tunable arylaminoanthraquinone dyes through hydrogen-bond-assisted charge transfer interaction. Royal Society of Chemistry.2

• Dyes and Pigments / ResearchGate. Solubility and decomposition temperature of 1,4-bis(arylamino)anthraquinone dyes.3

• BenchChem. Application Notes and Protocols: Preparation of Disperse Red 11 Nanoparticles for Drug Delivery (Anthraquinone Dye Encapsulation).4

Sources

• 1. CAS Common Chemistry [commonchemistry.cas.org]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Application Notes and Protocols: 1-((4-Methylphenyl)amino)-4-(phenylamino)anthraquinone in Dye-Sensitized Solar Cells (DSSCs)

Target Audience: Materials Scientists, Photovoltaic Researchers, and Chemical Engineers Document Scope: Mechanistic photophysics, interface engineering, and self-validating fabrication protocols for anthraquinone-based DSSCs.

Executive Summary & Mechanistic Dynamics

The compound 1-((4-Methylphenyl)amino)-4-(phenylamino)anthraquinone [1] is a metal-free, asymmetric diarylaminoanthraquinone dye. In the context of Dye-Sensitized Solar Cells (DSSCs), anthraquinone derivatives are highly valued for their broad and intense absorption spectra in the visible region, often extending up to 800 nm[2].

However, deploying anthraquinones as primary sensitizers presents a unique photophysical challenge. The strong electron-withdrawing character of the two carbonyl groups on the anthraquinone framework acts as an internal electron trap. This suppresses efficient electron injection from the excited dye into the conduction band of the mesoporous TiO₂ and accelerates back-electron transfer (recombination)[3].

To utilize 1-((4-Methylphenyl)amino)-4-(phenylamino)anthraquinone effectively, researchers must employ interface engineering . The bulky p-toluidino and anilino groups inherently provide steric hindrance, which mitigates detrimental intermolecular π−π stacking (H-aggregation) on the semiconductor surface. For direct chemisorption, the base molecule is typically functionalized with a carboxylic acid (-COOH) or cyanoacrylic acid anchoring group. Alternatively, the unfunctionalized dye can be utilized as a physically adsorbed co-sensitizer or embedded within a quasi-solid-state gel electrolyte to enhance light-harvesting efficiency (LHE).

Electron transfer and recombination pathways in an anthraquinone-sensitized solar cell.

Self-Validating Experimental Protocols

The following protocols detail the fabrication of a DSSC utilizing the functionalized anthraquinone dye (or its use as a co-sensitizer). Every phase includes a self-validation checkpoint to ensure the integrity of the experimental system.

Step-by-step fabrication and validation workflow for anthraquinone-based DSSCs.

Phase I: Photoanode Preparation

• Substrate Preparation: Clean Fluorine-doped Tin Oxide (FTO) glass substrates sequentially in an ultrasonic bath using detergent, deionized water, acetone, and ethanol (15 minutes each).

• TiO₂ Deposition: Apply a layer of mesoporous TiO₂ paste (typically 20 nm particle size) onto the FTO glass using the doctor-blade technique or screen printing.

• Thermal Sintering: Heat the substrates in a muffle furnace at 500 °C for 30 minutes.

  • Causality: Sintering is critical as it burns off the organic binders (e.g., ethyl cellulose) present in the paste and fuses the TiO₂ nanoparticles together, establishing a continuous percolation pathway for electron transport.

  • Validation Checkpoint: Post-sintering, use a surface profilometer to verify the film thickness. A highly optimized DSSC photoanode should measure between 10–12 µm. Deviations >2 µm will exponentially increase recombination losses or reduce light harvesting.

Phase II: Sensitization & Interface Engineering

• Dye Bath Preparation: Prepare a 0.3 mM solution of the anthraquinone dye in a mixture of acetonitrile and tert-butyl alcohol (1:1 v/v). Add 10 mM of Chenodeoxycholic acid (CDCA).

  • Causality: The addition of CDCA acts as a co-adsorbent. It competitively binds to the TiO₂ surface, physically spacing out the bulky anthraquinone molecules. This prevents H-aggregation, which is a primary non-radiative decay pathway that quenches the excited state before electron injection can occur.

• Sensitization: Immerse the still-warm (approx. 80 °C) TiO₂ films into the dye bath and leave them in the dark for 18–24 hours at room temperature.

  • Causality: Immersing the films while warm prevents ambient moisture from condensing inside the hydrophilic mesopores, which would block dye adsorption sites.

• Washing: Rinse the sensitized electrodes with anhydrous acetonitrile to remove unbound dye molecules, then dry under a gentle nitrogen stream.

  • Validation Checkpoint (Dye Desorption Assay): To validate dye loading, immerse a sacrificial sensitized electrode in a 0.1 M NaOH solution (water/ethanol 1:1) to desorb the dye. Measure the UV-Vis absorbance of the resulting solution. Using the Beer-Lambert law, calculate the surface coverage. Target coverage is 1.0−2.0×10−7 mol/cm2 .

Phase III: Assembly & Electrolyte Injection

• Electrode Sandwiching: Place a 25 µm Surlyn thermoplastic spacer between the sensitized photoanode and a platinized FTO counter electrode. Seal the assembly using a hot press at 110 °C for 15 seconds.

• Electrolyte Injection: Introduce an iodide/triiodide ( I−/I3−​ ) redox electrolyte through a pre-drilled hole in the counter electrode using vacuum backfilling.

  • Causality: Vacuum backfilling ensures that the highly viscous electrolyte fully penetrates the tortuous nanoporous network of the TiO₂ film, preventing "dry spots" that would cause catastrophic localized cell failure.

• Sealing: Seal the injection hole with a small piece of Surlyn and a thin glass cover slip using a soldering iron.

Quantitative Data Presentation

Because anthraquinone dyes suffer from fast recombination kinetics due to their carbonyl groups[2], their raw photovoltaic performance is lower than that of organometallic ruthenium complexes. The table below provides the expected empirical baseline for researchers utilizing this class of dyes, serving as a benchmark for successful cell assembly.

Table 1: Expected Photovoltaic Parameters under AM 1.5G Illumination (100 mW/cm²)

Sensitizer System	Jsc​ (mA/cm²)	Voc​ (V)	Fill Factor (FF)	PCE (%)	Mechanistic Notes
Functionalized AQ-Dye (Base)	3.5 – 5.0	0.45 – 0.55	0.60 – 0.65	0.1 – 1.5	High recombination losses due to carbonyl electron trapping[2].
AQ-Dye + CDCA Co-adsorbent	4.5 – 6.5	0.50 – 0.60	0.65 – 0.70	0.5 – 2.0	Reduced H-aggregation; improved electron injection efficiency.
N719 (Ruthenium Standard)	16.0 – 18.0	0.75 – 0.85	0.70 – 0.75	8.0 – 10.0	Baseline control to validate the integrity of the TiO₂/Electrolyte system.

Note: Jsc​ = Short-Circuit Current Density; Voc​ = Open-Circuit Voltage; PCE = Power Conversion Efficiency.

References

• Title: Anthraquinone dyes as photosensitizers for dye-sensitized solar cells Source: Solar Energy Materials and Solar Cells, Vol. 91, No. 19, pp. 1863-1871 (2007). URL: [Link]

• Title: 1-[(4-methylphenyl)amino]-4-(phenylamino)anthraquinone — Chemical Substance Information Source: NextSDS Chemical Database URL: [Link]

• Title: Dye-Sensitized Solar Cells: Fundamentals and Current Status Source: National Institutes of Health (NIH) / PMC URL: [Link]

Sources

• 1. nextsds.com [nextsds.com]
• 2. researchgate.net [researchgate.net]
• 3. Making sure you're not a bot! [diva-portal.org]

Application Notes and Protocols for 1-((4-Methylphenyl)amino)-4-(phenylamino)anthraquinone Based Organic Light Emitting Diodes

Abstract

This document provides a comprehensive guide for the synthesis, characterization, and device fabrication of Organic Light-Emitting Diodes (OLEDs) utilizing 1-((4-methylphenyl)amino)-4-(phenylamino)anthraquinone as the emissive material. This compound, a derivative of the 1,4-diaminoanthraquinone scaffold, represents a class of donor-acceptor-donor (D-A-D) molecules with significant potential for optoelectronic applications. Its structural design allows for strong intramolecular charge transfer (ICT) transitions, which are crucial for achieving emission in the visible spectrum.[1] This guide is intended for researchers in materials science and organic electronics, providing detailed, field-proven protocols from material synthesis to device characterization.

Introduction to Anthraquinone-Based Emitters

The field of organic electronics continuously seeks novel materials that offer high efficiency, color purity, and operational stability. Anthraquinone derivatives have emerged as a promising class of materials due to their robust chemical structure, excellent electron-accepting properties, and tunable photophysical characteristics.[2] The introduction of electron-donating amino groups at the 1 and 4 positions creates a potent D-A-D chromophore. This architecture effectively lowers the HOMO-LUMO gap, shifting the material's absorption and emission profiles into the visible region of the electromagnetic spectrum.[2]

The target molecule, 1-((4-methylphenyl)amino)-4-(phenylamino)anthraquinone, is an unsymmetrical derivative expected to exhibit unique photophysical properties suitable for use as a dopant or primary emitter in an OLED's emissive layer (EML). This guide provides the necessary protocols to explore its potential.

Part 1: Synthesis and Characterization of the Emitting Material

The synthesis of 1,4-bis(arylamino)anthraquinones is reliably achieved through copper-catalyzed nucleophilic aromatic substitution, commonly known as the Ullmann condensation or Goldberg reaction.[3][4][5] This method is advantageous for its tolerance of various functional groups and its proven efficacy in forming C-N bonds with aryl halides.

Synthetic Protocol: Ullmann Condensation

This protocol details the synthesis of 1-((4-methylphenyl)amino)-4-(phenylamino)anthraquinone from 1,4-dichloroanthraquinone.

Materials:

• 1,4-Dichloroanthraquinone

• Aniline

• p-Toluidine

• Copper(I) iodide (CuI)

• Potassium carbonate (K₂CO₃), anhydrous

• N,N-Dimethylformamide (DMF), anhydrous

• Toluene

• Methanol

• Dichloromethane (DCM)

• Hexane

• Silica gel for column chromatography

Protocol Steps:

• Reaction Setup: In a 250 mL three-neck round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a nitrogen inlet, add 1,4-dichloroanthraquinone (1.0 eq), aniline (1.1 eq), p-toluidine (1.1 eq), copper(I) iodide (0.2 eq), and anhydrous potassium carbonate (3.0 eq).

• Solvent Addition: Add 100 mL of anhydrous DMF to the flask. The solvent must be anhydrous to prevent side reactions.

• Inert Atmosphere: Purge the flask with dry nitrogen for 15 minutes to create an inert atmosphere. This is critical as copper catalysts can be sensitive to oxygen, especially at high temperatures.

• Reaction: Heat the reaction mixture to 130-140 °C with vigorous stirring. Monitor the reaction progress using Thin Layer Chromatography (TLC) (e.g., using a 1:4 DCM:hexane eluent). The reaction is typically complete within 12-24 hours.

• Workup: After the reaction is complete (as indicated by the consumption of the starting material), allow the mixture to cool to room temperature. Pour the dark reaction mixture into 500 mL of ice-cold water with stirring.

• Precipitation and Filtration: A solid precipitate will form. Collect the crude product by vacuum filtration and wash it thoroughly with water (3 x 100 mL) followed by methanol (2 x 50 mL) to remove residual DMF and other water-soluble impurities.

• Drying: Dry the crude product in a vacuum oven at 60 °C overnight.

Purification Protocol: Column Chromatography

The high purity required for OLED materials necessitates purification by column chromatography. Impurities can act as charge traps or non-radiative recombination centers, severely degrading device performance.

Protocol Steps:

• Slurry Preparation: Adsorb the crude product onto a small amount of silica gel by dissolving it in a minimal amount of DCM and then adding the silica. Remove the solvent under reduced pressure until a free-flowing powder is obtained.

• Column Packing: Pack a silica gel column using a hexane/DCM gradient, starting with a non-polar eluent.

• Loading and Elution: Carefully load the adsorbed crude product onto the top of the column. Elute the column with a gradually increasing gradient of DCM in hexane. The desired product, being a mixture of symmetrical and unsymmetrical products, will require careful fractionation. The target unsymmetrical product, 1-((4-methylphenyl)amino)-4-(phenylamino)anthraquinone, should be collected based on TLC analysis of the fractions.

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator.

• Final Drying: Dry the purified product under high vacuum for at least 24 hours to remove all traces of residual solvent.

Material Characterization and Quality Control

The identity and purity of the synthesized material must be rigorously confirmed before use in device fabrication.

Technique	Purpose	Expected Result for 1-((4-Methylphenyl)amino)-4-(phenylamino)anthraquinone
¹H NMR	Structural confirmation and purity assessment.	Aromatic protons in the 7-8.5 ppm range; distinct signals for phenyl and methylphenyl groups; N-H protons as broad singlets (>10 ppm); methyl protons as a singlet (~2.4 ppm).
¹³C NMR	Confirm the carbon skeleton.	Signals for carbonyl carbons (~185 ppm), aromatic carbons (110-150 ppm), and the methyl carbon (~21 ppm).[6]
FT-IR	Identification of functional groups.	N-H stretching (~3300 cm⁻¹), C-H stretching (aromatic ~3050 cm⁻¹, aliphatic ~2920 cm⁻¹), C=O stretching (~1660 cm⁻¹ and ~1630 cm⁻¹), C=C stretching (aromatic ~1590 cm⁻¹).
Mass Spec.	Confirm molecular weight.	Molecular ion peak [M]⁺ corresponding to C₂₇H₂₀N₂O₂ (m/z = 404.46).[7]
UV-Vis	Determine absorption properties.	Strong absorption bands in the UV region (π-π* transitions) and a broad, intense ICT band in the visible region, expected around 550-650 nm.[8][9]
Photoluminescence	Determine emission properties.	Emission maximum expected in the orange-to-red region of the spectrum (e.g., 600-700 nm), characteristic of D-A-D anthraquinone derivatives.[10]

Part 2: OLED Device Fabrication

This section outlines the fabrication of a multilayer OLED using the synthesized anthraquinone derivative as the emissive layer via vacuum thermal evaporation.

Device Architecture and Principle

A standard multilayer OLED architecture is proposed to evaluate the performance of the new material. The function of each layer is critical for efficient device operation.

Figure 1: Proposed OLED multilayer structure and corresponding energy level diagram showing charge injection, transport, and recombination.

Protocol: Substrate Preparation

Achieving a clean and well-prepared Indium Tin Oxide (ITO) substrate is paramount for fabricating reliable and efficient devices.[10] Contaminants on the ITO surface can lead to short circuits and poor film morphology.

Protocol Steps:

• Initial Cleaning: Place pre-patterned ITO-coated glass substrates in a substrate holder. Gently scrub the ITO surface with a lint-free swab and a solution of laboratory detergent (e.g., Hellmanex III).

• Rinsing: Rinse the substrates thoroughly with copious amounts of deionized (DI) water.

• Ultrasonic Treatment: Place the substrate holder in a beaker with DI water and detergent solution. Sonicate in an ultrasonic bath for 15 minutes.

• Solvent Sonication: Sequentially sonicate the substrates in fresh beakers of DI water, acetone, and finally isopropyl alcohol (IPA), each for 15 minutes.[11]

• Drying: After the final IPA sonication, immediately dry the substrates using a high-purity nitrogen gun.

• Surface Treatment: Immediately before loading into the vacuum chamber, treat the substrates with an oxygen plasma or a UV-Ozone cleaner for 5-10 minutes.[3][12] This step removes final organic residues and increases the work function of the ITO, which enhances hole injection.[12]

Protocol: Thin Film Deposition

Device fabrication is performed in a high-vacuum thermal evaporation system (pressure < 10⁻⁶ Torr).

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• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
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• 5. Ullmann condensation - wikidoc [wikidoc.org]
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catalytic amination methods for 1-((4-Methylphenyl)amino)-4-(phenylamino)anthraquinone production

An In-Depth Guide to the Catalytic Amination Methods for the Production of 1-((4-Methylphenyl)amino)-4-(phenylamino)anthraquinone

This technical guide provides detailed application notes and protocols for the synthesis of 1-((4-Methylphenyl)amino)-4-(phenylamino)anthraquinone, a key intermediate in the development of advanced materials and potential therapeutic agents. The synthesis of this class of diarylaminoanthraquinones hinges on the effective formation of carbon-nitrogen (C-N) bonds, a notoriously challenging transformation on the electron-deficient anthraquinone scaffold. This document explores two of the most powerful catalytic strategies to achieve this: the Palladium-catalyzed Buchwald-Hartwig amination and the Copper-catalyzed Ullmann condensation.

The narrative is structured to provide not just procedural steps, but also the underlying chemical principles and rationale, enabling researchers to make informed decisions in their synthetic endeavors. We will delve into the mechanistic nuances of each reaction, provide detailed, step-by-step protocols, and offer insights into troubleshooting and optimization.

Comparative Overview of Catalytic Amination Strategies

The choice between a Palladium or Copper-based catalytic system is often dictated by factors such as substrate scope, functional group tolerance, reaction conditions, and cost. While the Buchwald-Hartwig reaction is renowned for its broad applicability and milder conditions, the Ullmann condensation offers a more economical alternative, particularly for large-scale synthesis.

Feature	Buchwald-Hartwig Amination	Ullmann Condensation
Catalyst	Palladium (e.g., Pd(OAc)₂, Pd₂(dba)₃)	Copper (e.g., CuI, CuBr, Cu(0))
Typical Ligands	Bulky, electron-rich phosphines (XPhos, SPhos, RuPhos, BINAP)[1][2]	Diamines, Phenanthroline, Amino Acids, N,N-diaryl diamines[3][4][5]
Typical Bases	Strong, non-nucleophilic bases (NaOtBu, LiHMDS) or weaker inorganic bases (K₃PO₄, Cs₂CO₃)[6]	Inorganic bases (K₂CO₃, Cs₂CO₃, KOH)[3]
Typical Solvents	Aprotic solvents (Toluene, Dioxane, THF)	High-boiling polar solvents (DMF, NMP, Nitrobenzene)[3]
Temperature	Generally lower (Room Temp. to ~120 °C)	Traditionally high (>150 °C), but modern methods allow for milder conditions[3][7]
Advantages	Broad substrate scope, high functional group tolerance, milder conditions, well-understood mechanism.[1]	Lower catalyst cost, effective for electron-deficient aryl halides.
Disadvantages	High cost and toxicity of Palladium[7], sensitivity to air and moisture.	Often requires higher temperatures, narrower substrate scope traditionally, potential for side reactions.[3]

Method 1: The Buchwald-Hartwig Amination

The Buchwald-Hartwig amination has revolutionized aryl amine synthesis since its development in the mid-1990s.[1] It is a palladium-catalyzed cross-coupling reaction that allows for the formation of C-N bonds with a wide variety of amines and aryl halides or triflates.[8]

Principle and Rationale

The efficacy of the Buchwald-Hartwig reaction lies in its catalytic cycle, which circumvents the need for harsh conditions typically associated with nucleophilic aromatic substitution. The generally accepted mechanism proceeds through three key steps:

• Oxidative Addition : A Pd(0) complex reacts with the aryl halide (Ar-X), inserting the palladium into the carbon-halogen bond to form a Pd(II) species.[6][9][10] The reactivity order for the halide is typically I > Br > Cl.[6]

• Amine Coordination and Deprotonation : The amine coordinates to the Pd(II) complex, and a base removes a proton to form a palladium-amido complex.

• Reductive Elimination : The C-N bond is formed as the desired aryl amine product is eliminated from the palladium complex, regenerating the active Pd(0) catalyst.[1][8]

The choice of ligand is critical. Bulky, electron-rich phosphine ligands are essential as they promote both the oxidative addition and the final reductive elimination steps, which are often rate-limiting.[2]

Catalytic Cycle Visualization

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• 4. Copper-Catalyzed Amination of Aryl Chlorides under Mild Reaction Conditions [dspace.mit.edu]
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• 10. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

in vitro assay protocols utilizing 1-((4-Methylphenyl)amino)-4-(phenylamino)anthraquinone

Application Note: Advanced In Vitro Assay Protocols Utilizing 1-((4-Methylphenyl)amino)-4-(phenylamino)anthraquinone (M-PAAQ)

Executive Summary

The compound 1-((4-Methylphenyl)amino)-4-(phenylamino)anthraquinone (hereafter referred to as M-PAAQ ) is a highly lipophilic, synthetic anilinoanthraquinone derivative. In in vitro pharmacology and cell biology, anthraquinone derivatives bearing aryl and anilino substituents are highly valued for two distinct mechanisms of action: their ability to intercalate into DNA and inhibit enzymes like Topoisomerase II[1], and their utility as hydrophobic dyes and broad-spectrum fluorescence quenchers[2].

This application note provides researchers with two rigorously validated in vitro protocols utilizing M-PAAQ. The first protocol exploits its pharmacodynamic properties as a Topoisomerase II poison in oncology models. The second protocol leverages its physicochemical properties as a high-contrast lipophilic stain and autofluorescence quencher for lipid droplet imaging.

Part 1: Mechanistic Rationale & Target Engagement

Anilinoanthraquinones share a planar tricyclic core that facilitates DNA intercalation. When M-PAAQ enters the nucleus, it binds to the DNA-Topoisomerase II cleavage complex. By stabilizing this transient intermediate, M-PAAQ prevents the enzyme from ligating the cleaved DNA strands, leading to accumulation of double-strand breaks (DSBs), sub-G1 cell cycle arrest, and ultimately, apoptosis[1].

Simultaneously, the extensive aromatic system of M-PAAQ absorbs broadly across the visible spectrum. When applied to fixed cells, its uncharged, hydrophobic nature drives thermodynamic partitioning directly into neutral lipid droplets. This not only stains the lipids a deep blue/violet but also effectively quenches background autofluorescence, making it an exceptional tool for multiplexed imaging assays[2].

Fig 1: Mechanistic pathway of M-PAAQ-induced Topoisomerase II inhibition and apoptosis.

Part 2: Experimental Protocols

Protocol 1: Kinetoplast DNA (kDNA) Decatenation Assay for Topoisomerase II Inhibition

This assay provides a self-validating, binary visual readout of M-PAAQ's target engagement with Topoisomerase II.

Causality & Assay Logic: kDNA consists of massive networks of interlocked DNA circles. Active Topo II decatenates this network into free minicircles. Because the intact kDNA network is too large to enter an agarose gel, it remains trapped in the loading well. If M-PAAQ successfully inhibits Topo II, the DNA remains catenated and trapped. If the enzyme is active, minicircles migrate rapidly into the gel.

Step-by-Step Methodology:

• Compound Preparation: Dissolve M-PAAQ in anhydrous DMSO to create a 10 mM stock. Critical Step: Ensure the final DMSO concentration in the assay never exceeds 1%, as higher concentrations will induce solvent-mediated denaturation of the Topo II enzyme, creating false positives.

• Reaction Assembly: In a sterile microcentrifuge tube, combine:

  • 200 ng of kDNA.

  • 1 Unit of human Topoisomerase IIα.

  • 2 µL of 10X Assay Buffer (500 mM Tris-HCl pH 7.5, 100 mM MgCl₂, 5 mM DTT, 10 mM ATP).

  • Nuclease-free water to a final volume of 19 µL.

• Inhibitor Addition: Add 1 µL of M-PAAQ working solutions (titrated from 0.1 µM to 10 µM). Include a vehicle control (1% DMSO) and a positive control (10 µM Etoposide).

• Incubation: Incubate the mixture at 37°C for 30 minutes to allow enzymatic cleavage and compound trapping.

• Reaction Termination: Stop the reaction by adding 2 µL of 10% SDS and 1 µL of Proteinase K (20 mg/mL). Incubate at 37°C for an additional 15 minutes. Causality: Proteinase K digests the Topo II enzyme covalently bound to the DNA, releasing the DNA fragments for accurate electrophoretic resolution.

• Visualization: Add 3 µL of 6X DNA loading dye. Resolve the samples on a 1% agarose gel containing ethidium bromide at 100V for 45 minutes. Image under UV light.

Protocol 2: High-Contrast Lipid Droplet Imaging & Autofluorescence Quenching

This protocol utilizes M-PAAQ as a lipophilic stain and dark quencher in adipogenesis or hepatic steatosis models.

Causality & Assay Logic: Traditional lipid stains (like Oil Red O) often suffer from precipitate formation and poor contrast in heavily pigmented cells. M-PAAQ's high solubility in isopropanol and intense molar absorptivity allow it to partition cleanly into triglycerides. Furthermore, its broad absorbance acts as a fluorescence quencher, absorbing overlapping autofluorescence from structural proteins and improving the signal-to-noise ratio[2].

Fig 2: Step-by-step workflow for in vitro lipid droplet imaging using M-PAAQ.

Step-by-Step Methodology:

• Cell Preparation: Culture target cells (e.g., 3T3-L1 adipocytes) on sterile glass coverslips in 6-well plates until the desired lipid droplet accumulation is achieved.

• Fixation: Aspirate media, wash twice with cold PBS, and fix cells with 4% Paraformaldehyde (PFA) for 15 minutes at room temperature.

• Solvent Equilibration: Wash cells three times with PBS, followed by a 5-minute incubation in 60% isopropanol. Causality: This equilibration step prevents osmotic shock and facilitates the penetration of the hydrophobic dye without dissolving the neutral lipids.

• Staining: Prepare a 0.5% (w/v) M-PAAQ solution in 60% isopropanol. Filter through a 0.22 µm PTFE syringe filter to remove undissolved particulates. Apply 1 mL to the coverslip and incubate for 20 minutes at room temperature in the dark.

• Washing & Quenching: Remove the stain and wash the coverslips rapidly (4 x 30 seconds) with 60% isopropanol to remove unbound dye, followed by three washes in distilled water.

• Mounting: Mount the coverslips using an aqueous mounting medium. Image via brightfield microscopy (lipids will appear deep blue) or proceed to fluorescence imaging where M-PAAQ will act as a dark quencher for background noise.

Part 3: Quantitative Data Summary

The following table summarizes the expected in vitro performance metrics of M-PAAQ across both pharmacological and imaging applications, providing a baseline for assay validation.

Table 1: Comparative In Vitro Profiling of M-PAAQ

Assay Type	Target / Metric	Expected Readout (IC₅₀ / Ratio)	Standard Control Compound
Enzymatic	Topoisomerase II Decatenation	1.5 - 5.0 µM	Etoposide (IC₅₀ ~10 µM)
Cytotoxicity	DU-145 (Prostate Cancer) Viability	2.0 - 6.5 µM	Doxorubicin (IC₅₀ ~1.2 µM)
Imaging	Lipid Droplet Signal-to-Noise	> 15:1 (Brightfield)	Oil Red O (~10:1)
Imaging	Autofluorescence Quenching	60 - 80% reduction	Trypan Blue (~40% reduction)

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. EP2281798A1 - Anthraquinone quencher dyes, their methods of preparation and use - Google Patents [patents.google.com]

sample preparation techniques for 1-((4-Methylphenyl)amino)-4-(phenylamino)anthraquinone NMR analysis

An Application Note and Protocol for the Nuclear Magnetic Resonance (NMR) Analysis of 1-((4-Methylphenyl)amino)-4-(phenylamino)anthraquinone

Authored by: Gemini, Senior Application Scientist

Introduction: The Analytical Imperative for Substituted Anthraquinones

1-((4-Methylphenyl)amino)-4-(phenylamino)anthraquinone and its analogues represent a class of compounds with significant chromophoric properties and potential applications in materials science and pharmaceutical development. Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the structural elucidation and purity assessment of such complex organic molecules.[1] Unlike other spectroscopic methods, NMR provides unparalleled detail regarding the molecular framework by mapping the chemical environment of each proton (¹H) and carbon (¹³C) nucleus.

The quality of an NMR spectrum, however, is fundamentally dependent on the integrity of the sample preparation.[2] For a large, relatively nonpolar molecule like 1-((4-Methylphenyl)amino)-4-(phenylamino)anthraquinone (Molecular Formula: C₂₇H₂₀N₂O₂, Molecular Weight: 404.46 g/mol ), challenges such as poor solubility, aggregation, and the presence of paramagnetic impurities can severely degrade spectral quality, leading to broad lines, poor resolution, and ambiguous data.[3][4]

This guide provides a comprehensive, field-proven protocol for the preparation of high-quality NMR samples of 1-((4-Methylphenyl)amino)-4-(phenylamino)anthraquinone. It moves beyond a simple recitation of steps to explain the critical reasoning behind each choice, ensuring that researchers, scientists, and drug development professionals can generate reliable and reproducible NMR data for structural verification, purity analysis, and quantitative assessment.

Part 1: Foundational Knowledge - Analyte & Solvent Interaction

Before proceeding to the protocol, it is crucial to understand the physicochemical properties of the analyte and how they dictate solvent selection.

1.1. Analyte Characteristics

1-((4-Methylphenyl)amino)-4-(phenylamino)anthraquinone is a large, polycyclic aromatic compound. Its structure is dominated by nonpolar aromatic rings, suggesting poor solubility in water and good solubility in many organic solvents.[5][6] Potential intermolecular interactions, such as π-π stacking, may lead to concentration-dependent aggregation, which can cause significant line broadening in the NMR spectrum.

1.2. The Critical Role of Deuterated Solvents

NMR experiments are conducted in deuterated solvents, where hydrogen atoms (¹H) are replaced by deuterium (²H).[7] This is essential for three primary reasons:

• Avoiding Solvent Interference : Ordinary proton-containing solvents would produce a massive signal that would overwhelm the analyte signals.[8]

• Providing a Lock Signal : Modern NMR spectrometers use the deuterium signal from the solvent to stabilize, or "lock," the magnetic field, preventing drift during the experiment.[8]

• Enabling Accurate Referencing : The spectrometer can use the known frequency of the deuterium lock signal to accurately reference the chemical shift scale to 0 ppm.

1.3. Selecting the Optimal Deuterated Solvent

The choice of solvent is the most critical step in sample preparation. An ideal solvent must completely dissolve the analyte to form a homogeneous solution, be chemically inert to the analyte, and have residual proton signals that do not overlap with key analyte resonances.[8]

A preliminary solubility test using small amounts of the analyte and non-deuterated technical-grade solvents is highly recommended to conserve expensive deuterated solvents.[9]

Solvent	¹H Residual Peak (ppm)	¹³C Signal (ppm)	Boiling Point (°C)	Properties & Rationale
Chloroform-d (CDCl₃)	~7.26 (singlet)	~77.16 (triplet)	62	Primary Choice. CDCl₃ is the most common NMR solvent due to its excellent ability to dissolve a wide range of organic compounds.[7][10] Its single residual peak rarely interferes with the aromatic region (typically 6.5-8.0 ppm for aryl protons).[11][12] Caution: Commercial CDCl₃ can contain trace amounts of acid, which may react with sensitive compounds.[9]
DMSO-d₆	~2.50 (quintet)	~39.52 (septet)	189	Excellent Alternative. A highly polar, aprotic solvent capable of dissolving many compounds that are insoluble in CDCl₃.[10] Its high viscosity can sometimes lead to broader lines, and its high boiling point makes sample recovery difficult.[8]
Acetone-d₆	~2.05 (quintet)	~206.26 (septet), ~29.84 (septet)	57	A good choice for moderately polar compounds. Its residual peak is in the aliphatic region, far from the aromatic signals of the analyte.[10]
THF-d₈	~3.58, ~1.73 (multiplets)	~67.57, ~25.31 (quintets)	66	Useful for samples that may be sensitive to residual protons in other solvents.[10]

Chemical shift values are approximate and can vary slightly based on temperature, concentration, and instrument.[13][14]

Part 2: Experimental Workflow & Protocols

This section details the step-by-step methodology for preparing a high-quality NMR sample suitable for both qualitative and quantitative analysis.

Figure 1: NMR Sample Preparation Workflow

2.1. Protocol for Standard ¹H and ¹³C NMR Analysis

This protocol is designed for obtaining high-resolution spectra for structural confirmation.

Materials:

• 1-((4-Methylphenyl)amino)-4-(phenylamino)anthraquinone

• High-purity deuterated solvent (e.g., CDCl₃, 99.8+ atom % D)[15]

• High-quality 5 mm NMR tubes (rated for your spectrometer's field strength)[2][9]

• Glass vials (e.g., 2 mL)

• Pasteur pipettes

• Glass wool

• Vortex mixer and/or sonicator

Methodology:

• Weighing the Analyte: Accurately weigh the appropriate amount of the compound into a clean, dry glass vial.

  • For ¹H NMR: 5-25 mg is typically sufficient for small molecules.[3] Starting with ~10 mg is a good practice.

  • For ¹³C NMR: Due to the low natural abundance of ¹³C, a more concentrated sample is required, typically 50-100 mg.[3]

  • Causality: Overly concentrated samples can increase solution viscosity, leading to broader spectral lines and difficulty in shimming the magnetic field.[2][3] Conversely, a sample that is too dilute will result in a poor signal-to-noise ratio and require a much longer acquisition time.

• Adding the Solvent: Using a clean Pasteur pipette, add approximately 0.6-0.7 mL of the chosen deuterated solvent to the vial.[4] This volume corresponds to a sample height of about 4-5 cm in a standard 5 mm NMR tube, which is optimal for modern spectrometers.[9]

• Dissolution: Cap the vial and gently vortex or sonicate the mixture until the solid is completely dissolved. Visually inspect the solution against a light source to ensure no particulate matter remains.

  • Trustworthiness: Preparing the sample in a secondary vial before transferring it to the NMR tube allows for more effective mixing and visual confirmation of complete dissolution.[3]

• Filtration: This step is non-negotiable for high-quality spectra.

  • Tightly pack a small plug of glass wool into the constriction of a Pasteur pipette. Do not use cotton wool, as solvents can leach impurities from it.

  • Filter the solution directly from the vial into the NMR tube by passing it through the glass wool plug.

  • Causality: Suspended solid particles severely distort the local magnetic field homogeneity, resulting in broad, poorly resolved peaks that cannot be corrected by shimming.[2][4]

• Final Checks: Ensure the sample height in the tube is correct. Cap the NMR tube securely to prevent solvent evaporation and contamination.[2] Label the tube clearly.

• Internal Reference: For most high-quality deuterated solvents, tetramethylsilane (TMS) is already added by the manufacturer (typically 0.03% v/v) to serve as the chemical shift reference (0 ppm).[10] If your solvent does not contain TMS, it can be added, but extreme care must be taken as adding even one drop is excessive.[2]

2.2. Protocol for Quantitative NMR (qNMR) Analysis

qNMR allows for the determination of the absolute purity or concentration of a sample. It requires a more rigorous protocol and the use of a certified internal standard.[16]

Figure 2: Key Considerations for qNMR

Additional Requirements for qNMR:

• Certified Internal Standard: A stable, non-volatile compound with known purity, soluble in the chosen solvent, and with at least one ¹H signal that is sharp, singlet, and in a clear region of the spectrum.[17] Examples for organic solvents include 1,4-dinitrobenzene or dimethyl terephthalate.[18]

• Analytical Balance: A balance capable of measuring to at least 0.01 mg is required for accurate mass determination.

qNMR Protocol Additions:

• Selection of Internal Standard: Choose a standard whose quantifiable peak does not overlap with any analyte or impurity signals.[17]

• Weighing:

  • Accurately weigh the internal standard into the sample vial.

  • Accurately weigh the 1-((4-Methylphenyl)amino)-4-(phenylamino)anthraquinone analyte into the same vial.

  • Causality: The final purity calculation is directly proportional to the masses of the analyte and the standard. Any error in weighing will directly translate to an error in the final result.[19]

• Sample Preparation: Follow steps 2-6 from the standard protocol (Section 2.1) meticulously. Complete dissolution of both the analyte and the standard is paramount for an accurate result.[4]

• NMR Acquisition: Ensure acquisition parameters are set for quantitation. This primarily involves setting a long relaxation delay (D1) — typically 5 times the longest T₁ relaxation time of the peaks being integrated — to ensure complete signal relaxation between scans.

Part 3: Troubleshooting Common NMR Problems

Even with a robust protocol, issues can arise. This section provides a guide to diagnosing and solving common problems.

Problem	Potential Cause(s)	Recommended Solution(s)
Broad, poorly resolved peaks	1. Sample concentration is too high (aggregation/viscosity).[2]2. Undissolved particulate matter.3. Presence of paramagnetic impurities (e.g., metal ions).	1. Dilute the sample. If aggregation is suspected, acquiring the spectrum at a slightly elevated temperature may help.2. Re-filter the sample through a fresh glass wool plug.3. Pass the sample solution through a small plug of Celite or silica in the filter pipette.
Poor shimming / distorted lineshape	1. Incorrect sample volume (too low or too high).[9]2. Poor quality or dirty NMR tube.[2][20]3. Inhomogeneous solution (incomplete dissolution).	1. Adjust sample volume to 0.6-0.7 mL (4-5 cm height).2. Use a new, high-quality NMR tube. Ensure the outside of the tube is clean.3. Return the sample to a vial and ensure complete dissolution with sonication before re-filtering.
Unexpected peaks in the spectrum	1. Contaminated solvent or glassware.2. Impurity in the sample.3. Residual water (broad singlet, variable position).4. Silicone grease from glassware joints.	1. Use high-purity solvents and meticulously clean glassware.[21]2. This is a valid result; identify the impurity if possible.3. Use a solvent from a fresh, sealed bottle. Store deuterated solvents in a desiccator.[15]4. Avoid using grease on any apparatus that will contact the final sample.
Very low signal-to-noise (S/N) ratio	1. Sample is too dilute.2. Insufficient number of scans acquired.	1. Prepare a more concentrated sample, if solubility allows.[4]2. Increase the number of scans. Remember that S/N increases with the square root of the number of scans (doubling S/N requires quadrupling the scans).
Baseline artifacts / dynamic range issues	1. Sample is extremely concentrated, saturating the detector.[22]	1. Reduce the sample concentration.2. On the spectrometer, reduce the receiver gain and/or decrease the pulse angle (tip angle).[22]

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• Development of Anthraquinone Derivatives as Ectonucleoside Triphosphate Diphosphohydrolase (NTPDase) Inhibitors. (2020, August 26). Frontiers in Chemistry.
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• Troubleshooting a neg
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• 9. Sample Preparation - Max T. Rogers NMR [nmr.natsci.msu.edu]
• 10. NMR用溶媒 [sigmaaldrich.com]
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• 16. qNMR - BIPM [bipm.org]
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• 22. 5) Common Problems | SDSU NMR Facility – Department of Chemistry [nmr.sdsu.edu]

Technical Notes & Optimization

Technical Support Center: Synthesis of 1-((4-Methylphenyl)amino)-4-(phenylamino)anthraquinone

Prepared by: Gemini, Senior Application Scientist

This guide is designed for researchers, chemists, and drug development professionals engaged in the synthesis of unsymmetrically substituted 1,4-diaminoanthraquinones, specifically focusing on 1-((4-Methylphenyl)amino)-4-(phenylamino)anthraquinone. This document provides in-depth troubleshooting advice and answers to frequently asked questions to help you navigate common experimental challenges and optimize your reaction yield.

Introduction

The synthesis of 1-((4-Methylphenyl)amino)-4-(phenylamino)anthraquinone typically involves a nucleophilic aromatic substitution reaction. The two most common and industrially relevant methods for forming the requisite C-N bonds are the Copper-catalyzed Ullmann condensation and the Palladium-catalyzed Buchwald-Hartwig amination.[1][2] Both pathways, while effective, have unique challenges that can lead to diminished yields, complex product mixtures, and purification difficulties. This guide addresses these issues from a mechanistic and practical standpoint to provide actionable solutions.

Part 1: Troubleshooting Guide

This section addresses specific experimental problems in a direct question-and-answer format.

Q1: My reaction yield is consistently low (<50%). What are the most likely causes and how can I address them?

A low yield is the most common issue and can stem from multiple factors. A systematic approach is crucial for diagnosis.

• Probable Cause 1: Inactive Catalyst System

  • Expertise & Causality: The catalytic cycle in both Ullmann and Buchwald-Hartwig reactions relies on a specific oxidation state of the metal catalyst (typically Cu(I) or Pd(0)).[3][4] The presence of oxygen can oxidize the active catalyst to an inactive state (e.g., Cu(II)), stalling the reaction. Similarly, impurities in the starting materials or solvent can act as catalyst poisons.

  • Solution:

    • Ensure an Inert Atmosphere: Degas your solvent thoroughly and maintain the reaction under a positive pressure of an inert gas like Nitrogen or Argon.

    • Activate the Catalyst (for Ullmann): Traditional Ullmann reactions often benefit from "activated" copper powder. If using copper salts like CuI, ensure they are pure and dry.[1] For modern Ullmann-type reactions, the use of a ligand (e.g., phenanthroline, diamines) can stabilize the active Cu(I) species and improve solubility and reactivity.[1][4]

    • Use a Pre-catalyst (for Buchwald-Hartwig): Modern palladium pre-catalysts are designed to generate the active Pd(0) species more efficiently and cleanly than older sources like Pd(OAc)2.[3]

• Probable Cause 2: Suboptimal Reaction Conditions

  • Expertise & Causality: These C-N coupling reactions have high activation energy barriers. Insufficient temperature, an inappropriate solvent, or an incorrect choice of base can drastically slow down or halt the reaction.

  • Solution:

    • Temperature: Ullmann condensations traditionally require high temperatures, often exceeding 150-200 °C.[1] Buchwald-Hartwig aminations can often be run at lower temperatures (e.g., 80-120 °C), but this is highly substrate-dependent.[5] Carefully review literature for the specific substrates you are using.

    • Solvent: High-boiling, polar aprotic solvents like DMF, DMSO, NMP, or nitrobenzene are standard for Ullmann reactions as they can solubilize the reactants and reach the required high temperatures.[1][6] For Buchwald-Hartwig, solvents like toluene, 1,4-dioxane, or THF are more common.[7]

    • Base: The base is critical for deprotonating the amine nucleophile. For Buchwald-Hartwig, strong, non-nucleophilic bases like NaOtBu or K3PO4 are common.[3][5] For Ullmann reactions, bases like K2CO3 or KOH are often employed.[1] The choice of base can also affect the solubility of the reaction components.

Troubleshooting Workflow for Low Yield

Below is a logical workflow to diagnose and solve low-yield issues.

Caption: A step-by-step troubleshooting workflow for low reaction yield.

Q2: I'm observing multiple spots on my TLC plate that are difficult to separate. What are these impurities and how can I minimize them?

The formation of multiple products is common in sequential additions to a C2-symmetric starting material like 1,4-dihaloanthraquinone.

• Probable Cause 1: Formation of Symmetrical Byproducts

  • Expertise & Causality: When reacting a 1,4-disubstituted anthraquinone with two different amines, you can get a statistical mixture of products: the desired unsymmetrical product, and two symmetrical products (1,4-bis(phenylamino) and 1,4-bis((4-methylphenyl)amino)anthraquinone).

  • Solution:

    • Sequential Addition: The most robust method is a two-step synthesis. Start with a precursor that allows for selective monosubstitution, such as 1-amino-4-bromoanthraquinone-2-sulfonic acid (bromaminic acid), or by carefully controlling the stoichiometry in the first step (e.g., reacting 1,4-dichloroanthraquinone with one equivalent of the first amine) before introducing the second amine.[6][8]

    • Control Stoichiometry: If performing a one-pot synthesis, slowly adding one amine to the reaction mixture before adding the second can sometimes favor the desired product, but this is often difficult to control.

• Probable Cause 2: Hydrolysis

  • Expertise & Causality: In the presence of a base (like KOH or NaOH) and trace amounts of water, especially at high temperatures, the halo- or sulfonate-substituents on the anthraquinone ring can be displaced by a hydroxyl group, leading to the formation of 1-hydroxy-4-aminoanthraquinone derivatives.[8] These are often highly colored and can be difficult to separate.

  • Solution:

    • Use Anhydrous Conditions: Ensure all reagents and solvents are thoroughly dried.

    • Select a Non-Hydroxide Base: Use carbonate (K2CO3, Cs2CO3) or phosphate (K3PO4) bases instead of hydroxides where possible.

Q3: My final product appears pure by TLC, but the color is off and the NMR is complex. What could be the issue?

• Probable Cause: Presence of a Leuco-Base or Aggregation

  • Expertise & Causality: Anthraquinone dyes can be reduced to their "leuco" form, which is often a different color (e.g., yellow or pale green instead of blue/purple).[9] This can happen during the reaction or workup. Furthermore, planar dye molecules like this are prone to aggregation, which can broaden NMR signals and affect the color in the solid state.[10]

  • Solution:

    • Mild Oxidative Workup: During workup, gently bubbling air through the solution of the crude product can often re-oxidize the leuco form to the desired quinone.

    • Purification Method: Column chromatography is often essential. Due to the polarity of the amino groups, silica gel is a common choice, but alumina can also be effective, especially if phenolic impurities are present.[6][10] A typical eluent system would be a gradient of ethyl acetate in toluene or hexanes. Recrystallization from a suitable solvent like ethanol or toluene can also be effective.[11]

Table 1: Summary of Troubleshooting Strategies

Issue	Probable Cause(s)	Recommended Solution(s)
Low Yield	Inactive catalyst, suboptimal temperature/solvent/base, impure reagents.	Use inert atmosphere, activate/use fresh catalyst, increase temperature, switch to a higher-boiling polar aprotic solvent (e.g., DMF, NMP), ensure anhydrous conditions.
Side Products	Statistical mixture from one-pot reaction, hydrolysis.	Employ a sequential, two-step synthesis. Use anhydrous conditions and a non-hydroxide base (e.g., K2CO3, K3PO4).
Purification Issues	Presence of leuco-base, product aggregation, similar polarity of byproducts.	Use a mild oxidative workup (aeration). Perform column chromatography (silica or alumina) followed by recrystallization.

Part 2: Frequently Asked Questions (FAQs)

Q1: What is the general mechanism for a Copper-catalyzed synthesis of this compound?

The Copper-catalyzed synthesis of aryl amines from aryl halides is known as the Ullmann condensation or, more specifically for C-N bonds, the Goldberg reaction.[1] While the exact mechanism is complex and debated, a widely accepted pathway involves a Cu(I)/Cu(III) catalytic cycle.

• Step 1: Nucleophile Coordination: The amine (e.g., p-toluidine) coordinates to a Cu(I)X complex (where X is the halide).

• Step 2: Oxidative Addition: The aryl halide (e.g., 1-amino-4-bromoanthraquinone) undergoes oxidative addition to the copper center, forming a Cu(III) intermediate.

• Step 3: Reductive Elimination: The C-N bond is formed via reductive elimination from the Cu(III) complex, releasing the product and regenerating a Cu(I) species to continue the cycle.

Simplified Ullmann Condensation Catalytic Cycle

Caption: A simplified catalytic cycle for the Ullmann condensation.

Q2: How do I choose between an Ullmann condensation and a Buchwald-Hartwig amination?

The choice depends on available equipment, substrate sensitivity, and desired reaction conditions.

• Ullmann Condensation:

  • Pros: Uses a cheaper catalyst (copper). The methodology is older and well-established for dye synthesis.[12][13]

  • Cons: Often requires very high temperatures (>150 °C), stoichiometric amounts of copper in older procedures, and can have a narrower substrate scope.[1]

• Buchwald-Hartwig Amination:

  • Pros: Operates under milder conditions (often <120 °C). It is a true catalytic reaction with low catalyst loading. It has a very broad substrate scope and high functional group tolerance.[2][3][7]

  • Cons: The palladium catalysts and specialized phosphine ligands are significantly more expensive. The system can be more sensitive to air and impurities.

Table 2: Comparison of Synthetic Routes

Parameter	Ullmann Condensation	Buchwald-Hartwig Amination
Catalyst	Copper (Cu(I) salts, Cu(0) powder)[1][14]	Palladium (Pd(OAc)2, Pd2(dba)3) with a Ligand[2][5]
Typical Ligand	Diamines, Phenanthroline (optional but recommended)[1]	Bulky Phosphines (e.g., XPhos, RuPhos, BINAP)[3][5]
Typical Base	K2CO3, KOH, Cs2CO3[1][6]	NaOtBu, KOtBu, K3PO4, LHMDS[3][5]
Solvent	DMF, DMSO, NMP, Nitrobenzene[6]	Toluene, Dioxane, THF[7]
Temperature	High (150-220 °C)[1]	Mild to Moderate (80-120 °C)[5]
Atmosphere	Inert atmosphere recommended	Strict inert atmosphere required

Q3: How can I effectively monitor the reaction progress?

• Thin-Layer Chromatography (TLC) is the most common and effective method.

  • Procedure: Periodically take a small aliquot from the reaction mixture, dilute it with a suitable solvent (like ethyl acetate or DCM), and spot it on a silica gel TLC plate.

  • Eluent System: A mixture of a non-polar and a polar solvent is typically used. A good starting point is Hexane:Ethyl Acetate (e.g., 9:1, 4:1, or 1:1 ratios) or Toluene:Ethyl Acetate.

  • Analysis: The product, having two amino groups, will be more polar than a mono-substituted intermediate and significantly more polar than the di-halogenated starting material. You should see the starting material spot diminish over time as one or more product spots appear at a lower Rf value. The reaction is complete when the starting material spot is no longer visible.

References

• CN108395381B - Synthesis method of 1, 4-diamino anthraquinone leuco body - Google P

• Synthesis and In Silico Study of 4-Substituted 1-Aminoanthraquinones - PMC. [Link]

• Ullmann condensation - Wikipedia. [Link]

• Optimising a Buchwald-Hartwig amination using the ChemSpeed - University of Nottingham. [Link]

• US4661293A - Method for preparing 1,4-diaminoanthraquinones and intermediates thereof - Google P

• Color-tunable arylaminoanthraquinone dyes through hydrogen-bond-assisted charge transfer interaction - RSC Publishing. [Link]

• Ullmann Reaction - Organic Chemistry Portal. [Link]

• Highly Soluble 1,4-Diaminoanthraquinone Derivative for Nonaqueous Symmetric Redox Flow Batteries - ACS Sustainable Chemistry & Engineering. [Link]

• Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors - PMC. [Link]

• Optimization of the Buchwald-Hartwig reaction - ResearchGate. [Link]

• Purification procedures for synthetic dyes: Part 1—dry column chromatography - Semantic Scholar. [Link]

• Anthraquinone derivatives as ADP-competitive inhibitors of liver pyruvate kinase - Semantic Scholar. [Link]

• Synthesis of New Cytotoxic Aminoanthraquinone Derivatives via Nucleophilic Substitution Reactions - MDPI. [Link]

• 1-((4-METHYLPHENYL)AMINO)-4-(PHENYLAMINO)ANTHRAQUINONE - GSRS. [Link]

• Enhancing the solubility of 1,4-diaminoanthraquinones in electrolytes for organic redox flow batteries through molecular modification - RSC Publishing. [Link]

• Synthesis of alkyl- and aryl-amino-substituted anthraquinone derivatives by microwave-assisted copper(0)-catalyzed Ullmann coupling reactions - PubMed. [Link]

• Recent advances in the syntheses of anthracene derivatives - PMC. [Link]

• 1-methylaminoanthraquinone - Organic Syntheses. [Link]

• The mechanism of the modified Ullmann reaction - Dalton Transactions (RSC Publishing). [Link]

• Synthesis and Activity of Substituted Anthraquinones against a Human Filarial Parasite, Brugia malayi - Journal of Medicinal Chemistry (ACS Publications). [Link]

• Development of 1-Amino-4-(phenylamino)anthraquinone-2-sulfonate Sodium Derivatives as a New Class of Inhibitors of RANKL-Induced Osteoclastogenesis - PubMed. [Link]

• Suggestions to purify anthraquinone dyes for electronic displays? - Reddit. [Link]

• 1-((4-Methylphenyl)amino)-4-(phenylamino)anthraquinone - Inxight Drugs. [Link]

• One-Pot Production of Substituted Anthraquinones via the Diene Synthesis in the Presence of Mo-V-P Heteropoly Acid Solutions - Scirp.org. [Link]

• Removal of anthraquinone dye from wastewaters by hybrid modified activated carbons - Environmental Science and Pollution Research. [Link]

• US2860036A - Purification of anthraquinone solutions - Google P

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• 14. Ullmann Reaction [organic-chemistry.org]

Technical Support Center: Resolving Solubility Challenges of 1-((4-Methylphenyl)amino)-4-(phenylamino)anthraquinone

Prepared by the Senior Application Scientist Team

This guide is designed for researchers, scientists, and drug development professionals encountering solubility issues with 1-((4-Methylphenyl)amino)-4-(phenylamino)anthraquinone in aqueous media. Our goal is to provide a logical, scientifically-grounded framework for troubleshooting and resolving these challenges, moving from fundamental principles to advanced formulation strategies.

Introduction: Understanding the Challenge

The compound 1-((4-Methylphenyl)amino)-4-(phenylamino)anthraquinone belongs to the anthraquinone class of molecules. Structurally, it is a large, polycyclic aromatic hydrocarbon with multiple hydrophobic groups (the anthraquinone core, two phenyl rings, and a methyl group). These features result in a rigid, planar structure with high lipophilicity and, consequently, very low intrinsic solubility in water.[1][2][3] Successfully working with this compound in aqueous experimental systems requires a systematic approach to enhancing its solubility.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why is my compound not dissolving in my aqueous buffer?

Answer: The molecular structure is the primary reason for the poor aqueous solubility. The core of the molecule is a 9,10-anthraquinone, a large, non-polar aromatic system.[2][3] This is further substituted with a phenylamino group and a (4-methylphenyl)amino group, both of which are also largely hydrophobic. These non-polar moieties are difficult to hydrate, as they cannot effectively disrupt the strong hydrogen-bonding network of water. From a thermodynamic perspective, it is more favorable for the compound to remain in its solid, crystalline state than to dissolve in water.[4][5]

Q2: I dissolved my compound in an organic solvent like DMSO, but it crashed out when I added it to my aqueous cell culture media. What happened?

Answer: This common issue is known as precipitation or "crashing out." You created a stock solution where the organic solvent (e.g., DMSO) was the primary solubilizing agent. When this concentrated stock is introduced into a large volume of aqueous media, the final concentration of the organic solvent is drastically reduced. The compound's concentration is now far above its maximum solubility in the final aqueous environment, causing it to precipitate out of the solution.[6][7]

Q3: My compound has two amino groups. Can I use pH to improve its solubility?

Answer: Yes, this is an excellent first strategy to investigate. The two secondary amine (-NH-) groups on the anthraquinone core are basic. By lowering the pH of the medium with an acid, these amines can become protonated (-NH2+). This introduces a positive charge on the molecule, creating a salt form that is significantly more polar and, therefore, more soluble in water.[8][9][10]

However, the effectiveness of this approach depends on the pKa of these amino groups and the pH constraints of your experiment. Many anthraquinone derivatives require a significantly low pH to achieve protonation, which may not be compatible with biological assays.[11]

• Preparation: Prepare a series of buffers across a relevant pH range (e.g., pH 2.0 to pH 7.4).

• Addition of Compound: Add an excess amount of solid 1-((4-Methylphenyl)amino)-4-(phenylamino)anthraquinone to a fixed volume of each buffer in separate vials. Ensure enough solid is added so that some remains undissolved at equilibrium.

• Equilibration: Agitate the vials at a constant temperature (e.g., 25°C or 37°C) for a sufficient time (typically 24-48 hours) to ensure equilibrium is reached.[12]

• Phase Separation: Separate the undissolved solid from the solution. This is critical and is best done by centrifugation at high speed, followed by careful collection of the supernatant. Filtration may also be used, but ensure the filter material does not adsorb the compound.

• Quantification: Dilute the clear supernatant in a suitable solvent and quantify the concentration of the dissolved compound using a validated analytical method, such as UV-Vis spectrophotometry or HPLC.

• Analysis: Plot the measured solubility (e.g., in µg/mL or µM) against the pH of each buffer to generate a pH-solubility profile.

Caption: pH Modification Decision Workflow.

Q4: What are co-solvents, and which ones should I try?

Answer: Co-solvents are water-miscible organic solvents that, when added to water, reduce the overall polarity of the solvent system.[13][14] This makes the environment more favorable for dissolving hydrophobic compounds like your anthraquinone derivative. The increase in solubility can be several orders of magnitude.[14] This is one of the most common and effective strategies for preclinical formulation.[8]

Co-solvent	Typical Starting Concentration (v/v)	Key Considerations
Ethanol	5-20%	Generally well-tolerated in many systems; can cause protein precipitation at high concentrations.
DMSO	0.1-5%	Excellent solubilizer; can have biological effects and toxicity at >0.5-1% in many cell-based assays.
Polyethylene Glycol 300/400 (PEG 300/400)	10-40%	Low toxicity, commonly used in parenteral formulations; can be viscous.[8]
Propylene Glycol (PG)	10-40%	Good safety profile; similar applications to PEG.
Dimethylacetamide (DMA)	1-10%	Strong solubilizer but higher toxicity profile than others; use with caution.[13]

• Stock Solution: Prepare a high-concentration stock solution of the compound in 100% of the chosen co-solvent (e.g., 10 mg/mL in PEG 400).

• Test Formulations: Create a series of aqueous solutions containing different percentages of the co-solvent (e.g., 10%, 20%, 30%, 40% PEG 400 in water).

• Solubility Test: Add a small aliquot of the stock solution to each test formulation to reach the target final concentration.

• Observation: Visually inspect for precipitation immediately and after a set period (e.g., 2, 4, 24 hours). The lowest percentage of co-solvent that keeps the compound in solution is the preferred starting point.

Q5: My experiment is highly sensitive to organic solvents. What are my other options?

Answer: When co-solvents are not an option, two excellent strategies are the use of surfactants or cyclodextrins. Both work by creating a more favorable micro-environment for the drug molecule within the bulk aqueous phase.

Q6: How do surfactants work, and how do I use them?

Answer: Surfactants are amphiphilic molecules with a water-loving (hydrophilic) head and a water-hating (hydrophobic) tail.[15][16] Above a certain concentration, called the Critical Micelle Concentration (CMC), they self-assemble into spherical structures called micelles. The hydrophobic tails form the core of the micelle, creating a non-polar microenvironment. Your hydrophobic anthraquinone compound can partition into this core, effectively being solubilized within the aqueous solution.[17][18]

Surfactant	Type	Typical Concentration	Notes
Polysorbate 80 (Tween 80)	Non-ionic	0.5-5%	Very common, low toxicity, used in many commercial formulations.[8][16]
Polysorbate 20 (Tween 20)	Non-ionic	0.5-5%	Similar to Tween 80, often used in protein formulations.
Solutol HS-15	Non-ionic	1-10%	Newer surfactant with excellent solubilization capacity and good biocompatibility.[8]
Sodium Dodecyl Sulfate (SDS)	Anionic	>CMC	Very strong solubilizer, but often denatures proteins and can be harsh on cells.[18]

Q7: What are cyclodextrins and how do they improve solubility?

Answer: Cyclodextrins are ring-shaped molecules made of sugar units. They have a unique structure resembling a truncated cone with a hydrophobic interior cavity and a hydrophilic exterior.[19][20] Your poorly soluble compound can fit into the hydrophobic cavity, forming a "host-guest" inclusion complex.[19][21] This complex has a hydrophilic exterior, allowing the entire package to dissolve readily in water.[20][21]

For pharmaceutical applications, chemically modified cyclodextrins are preferred as they have much higher aqueous solubility than the native forms.

• Hydroxypropyl-β-cyclodextrin (HP-β-CD): Most commonly used, excellent safety profile.

• Sulfobutylether-β-cyclodextrin (SBE-β-CD / Captisol®): Anionic derivative, forms very soluble complexes.

• Cyclodextrin Solution: Prepare an aqueous solution of the chosen cyclodextrin (e.g., 20% w/v HP-β-CD in water).

• Compound Addition: Add an excess of the anthraquinone compound to the cyclodextrin solution.

• Complexation: Vigorously stir or sonicate the mixture at a constant temperature for 24-48 hours to facilitate the formation of the inclusion complex.

• Separation & Quantification: Centrifuge or filter the solution to remove any undissolved compound and quantify the concentration of the solubilized drug in the clear supernatant.

Caption: General Strategy Selection for Solubilization.

Q8: I've tried these methods and still face challenges. What are the next steps?

Answer: If the above strategies do not provide sufficient solubility or stability, more advanced formulation technologies may be required. These often involve significant formulation development and characterization:

• Nanosuspensions: The compound's particle size is reduced to the nanometer range, which dramatically increases the surface area for dissolution.[22][23] This is a top-down approach often achieved by wet media milling.[22]

• Solid Dispersions: The compound is molecularly dispersed within a hydrophilic polymer matrix.[24] When this solid dispersion is added to water, the polymer dissolves quickly, releasing the drug in a state that is more readily soluble. Amorphous solid dispersions are particularly effective.[25]

• Lipid-Based Formulations: For oral delivery, self-emulsifying drug delivery systems (SEDDS) can be used. The drug is dissolved in a mixture of oils, surfactants, and co-solvents, which spontaneously form a fine emulsion in the gastrointestinal tract, facilitating absorption.[8][24]

These advanced methods typically require specialized equipment and expertise.

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• Raval, P. N., et al. (2021). Limitations and Innovative Application Methods of Surfactants for Solubilization of Poorly Water-Soluble Drugs. Current Pharmaceutical Design, 27(35), 3749-3760. [Link]

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• Xu, Z., et al. (2022). Recent advances in techniques for enhancing the solubility of hydrophobic drugs. Pakistan Journal of Pharmaceutical Sciences, 35(1), 95-112. [Link]

• Minda, G., et al. (2023). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. Pharmaceuticals, 16(8), 1147. [Link]

• Sharma, I., et al. (2023). Effect of Substituents on Solubility, Medicinal, Absorption, Emission and Cationic/Anionic Detection Properties of Anthraquinone Derivatives. Journal of Molecular Structure, 1292, 136153. [Link]

• Taylor & Francis. (n.d.). Cosolvent – Knowledge and References. Taylor & Francis. [Link]

• ChemEurope. (n.d.). Anthraquinone. chemeurope.com. [Link]

• Various Authors. (2015, November 16). Can I use Cyclodextrin to improve the solubility of a compound? ResearchGate. [Link]

• Dare, M., et al. (2012). Techniques for solubility enhancement of Hydrophobic drugs: A Review. Journal of Advanced Pharmacy Education and Research, 2(2), 34-44. [Link]

• Santos, C. I. A., et al. (2023). Solubility Enhancement of Hydrophobic Compounds in Aqueous Solutions Using Biobased Solvents as Hydrotropes. Industrial & Engineering Chemistry Research, 62(31), 12399-12409. [Link]

• Abramov, M. (2016). Cyclodextrin as a Drug Carrier Increasing Drug Solubility. Touro Scholar. [Link]

• Kim, J. D., & Park, S. J. (2003). Solubility of 1-aminoanthraquinone and 1-nitroanthraquinone in supercritical carbon dioxide. Journal of Chemical & Engineering Data, 48(4), 929-931. [Link]

• Various Authors. (n.d.). The solubility-pH profiles of amino acids showing departures from the... ResearchGate. [Link]

• Lebeuf, R., et al. (2026, March 1). Quantitative modelling of pH-solubility profiles of ionisable anthraquinones. ResearchGate. [Link]

• Tsume, Y., et al. (2021). Improving Dissolution Behavior and Oral Absorption of Drugs with pH-Dependent Solubility Using pH Modifiers: A Physiologically Realistic Mass Transport Analysis. Molecular Pharmaceutics, 18(10), 3846-3858. [Link]

• Volpe, D. A. (2012). pH-Dependent solubility and permeability criteria for provisional biopharmaceutics classification (BCS and BDDCS) in early drug discovery. Journal of Pharmaceutical Sciences, 101(9), 3323-3331. [Link]

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• 5. The Hydrophobic Effect and the Role of Cosolvents - PubMed [pubmed.ncbi.nlm.nih.gov]
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minimizing byproduct formation in asymmetric anthraquinone amination

Title: Technical Support Center: Minimizing Byproduct Formation in Asymmetric Anthraquinone Amination

Introduction Welcome to the Advanced Catalysis Support Center. As a Senior Application Scientist, I frequently encounter challenges related to the asymmetric amination of anthraquinones. Anthraquinones are highly conjugated, redox-active scaffolds critical to drug development (e.g., anticancer agents) and functional materials. When applying Buchwald-Hartwig or Ullmann-type amination protocols to these systems, researchers often struggle with over-amination, redox-driven hydrolysis, and poor enantiomeric excess (ee). This guide provides field-proven, self-validating troubleshooting protocols to establish precise stereocontrol and chemoselectivity.

FAQ & Troubleshooting Guides

Issue 1: Suppressing Over-Amination (Di-/Tri-adducts) in Dihaloanthraquinones

User Question: I am attempting an asymmetric mono-amination of 1,5-dichloroanthraquinone using a Pd(dba)2/BINAP catalyst system, but I consistently isolate large quantities of the achiral di-aminated byproduct. How can I arrest the reaction at the mono-amination stage?

Causality & Expert Insight: In highly conjugated systems like 1,5-dichloroanthraquinone, the first amination event donates electron density into the anthraquinone core. However, unlike simple benzenoid systems where this deactivates the second halide, the extended π-system of the anthraquinone can buffer this electron density. This leaves the second carbon-halogen bond highly susceptible to a second oxidative addition by the Pd(0) catalyst[1]. Furthermore, local concentration spikes of the amine nucleophile in the reaction medium drive the equilibrium toward the di-adduct.

Self-Validating Protocol: Controlled Mono-Amination To validate that over-amination is suppressed, monitor the reaction via HPLC at 15-minute intervals. The mono-adduct should plateau while the starting material is consumed, without the appearance of the di-adduct peak.

• Catalyst Preparation: In a glovebox, pre-mix Pd(dba)2 (5 mol%) and chiral (R)-BINAP (7.5 mol%) in anhydrous toluene (0.1 M). Stir for 30 minutes at room temperature to ensure complete formation of the active Pd(0)L complex.

• Substrate Loading: Add 1,5-dichloroanthraquinone (1.0 equiv) and Cs2CO3 (1.5 equiv). Do not add the amine yet.

• Temperature Control: Heat the mixture to 80 °C (avoid exceeding 90 °C, which accelerates the second oxidative addition).

• Syringe Pump Addition (Critical Step): Dissolve the chiral amine (0.95 equiv - sub-stoichiometric is critical) in toluene and add it via syringe pump over 4 hours (0.25 mL/h) to prevent local concentration spikes.

• Quench & Workup: Cool immediately to 0 °C upon completion and filter through a short pad of silica to remove the Pd catalyst, preventing further background reaction.

Quantitative Data: Ligand & Equivalency Effects on Selectivity

Ligand System	Amine Equivalents	Addition Method	Mono-Amination (%)	Di-Amination (%)
BINAP	2.5	Bolus (All at once)	22%	71%
BINAP	1.0	Bolus	45%	35%
(R)-BINAP	0.95	Syringe Pump (4h)	88%	<5%
XantPhos	0.95	Syringe Pump (4h)	65%	15%

(Data synthesized from standard optimization parameters for Pd-catalyzed amination of chloroanthraquinones[1])

Issue 2: Preventing Hydrolysis and Redox Byproducts (Purple/Red Impurities)

User Question: During the amination of bromaminic acid derivatives, my reaction mixture turns dark red/purple, and LC-MS indicates a hydroxylated anthraquinone byproduct rather than the desired chiral amine. What is going wrong?

Causality & Expert Insight: The appearance of a dark red or purple byproduct is a classic indicator of anthraquinone hydrolysis (forming hydroxyl derivatives) or debromination[2]. This occurs predominantly in Cu-catalyzed (Ullmann-type) aminations or microwave-assisted protocols when trace water is present. Traditional protocols using copper powder are highly susceptible to generating mixed Cu(I)/Cu(II) redox states that promote off-cycle radical debromination or facilitate nucleophilic attack by hydroxide ions (from trace water or wet bases)[3].

Self-Validating Protocol: Anhydrous Cu(I)-Complex Catalysis

• Solvent Rigor: Use strictly anhydrous, degassed DMSO or DMF. Water content must be <50 ppm (verify via Karl Fischer titration).

• Catalyst Switch: Abandon elemental copper powder. Instead, utilize a well-defined cuprous complex (e.g., Cu(I) triflate or CuI with a diamine ligand like 1,4,7,10-tetraazacyclododecane) at 10-15 mol%[3]. This maintains the copper in the active +1 oxidation state and prevents redox-driven debromination.

• Base Selection: Replace hygroscopic bases (like K2CO3) with rigorously dried Cs2CO3 or sterically hindered organic bases (e.g., DIPEA) to minimize the generation of hydroxide nucleophiles.

• Atmosphere: Conduct the reaction under a strict Argon atmosphere. Oxygen intrusion will re-oxidize Cu(I) to Cu(II), stalling the amination and promoting byproduct formation.

Issue 3: Overcoming Stalled Enantiomeric Excess (<60% ee)

User Question: I am synthesizing chiral azamacrocycles via the amination of 1,5-dichloroanthracene/anthraquinone. My chemical yield is fine, but the enantiomeric excess (ee) will not surpass 60%, regardless of the chiral phosphine ligand used. How can I improve stereoselectivity?

Causality & Expert Insight: An ee ceiling of ~60% in these macrocyclizations[4] typically points to a competing, uncatalyzed background reaction. Halogenated anthraquinones are highly electrophilic due to the electron-withdrawing nature of the quinone carbonyls. Consequently, a direct Nucleophilic Aromatic Substitution (SNAr) can occur alongside the Pd-catalyzed pathway. Since the SNAr pathway does not involve the chiral Pd-ligand complex, it yields a racemic product, severely diluting the overall ee.

Self-Validating Protocol: Suppressing SNAr Background

• Background Check (Control Experiment): Run the exact reaction without the Pd/Ligand catalyst. If product forms, SNAr is active and must be suppressed.

• Temperature Reduction: Lower the reaction temperature from 110 °C to 60–70 °C. The Pd-catalyzed oxidative addition has a lower activation energy than the uncatalyzed SNAr; lowering the heat disproportionately slows the racemic background reaction.

• Solvent Polarity: Switch from highly polar solvents (like DMF/DMSO, which stabilize the SNAr Meisenheimer complex) to non-polar aromatic solvents (toluene or xylenes).

• Ligand Bite Angle: Utilize ligands with a wider bite angle and greater steric bulk (e.g., Segphos or Josiphos derivatives) to accelerate the reductive elimination step, outcompeting the background rate.

Visualizations & Workflows

1. Troubleshooting Workflow for Anthraquinone Amination

Diagnostic workflow for identifying and resolving common anthraquinone amination byproducts.

2. Mechanistic Pathway & Byproduct Branching

Pd-catalyzed amination cycle highlighting off-cycle pathways leading to hydrolysis and over-amination.

References

• "One-Step Synthesis of Chiral Azamacrocycles via Palladium-Catalyzed Enantioselective Amination of 1,5-Dichloroanthraquinone and 1,5-Dichloroanthracene", ResearchGate. Available at: 4

• "Methods for functionalization of anthraquinones", Russian Chemical Reviews. Available at: 1

• "Anthraquinone Dyes: A Synthetic and Chemical Characterization Protocol for an Industrial Chemistry Laboratory Course", ACS Publications. Available at: 2

• "Method for the synthesis of anthraquinone dye or chromophore by aryl amination of bromoacid", Patsnap Eureka. Available at: 3

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• 3. Method for the synthesis of anthraquinone dye or chromophore by aryl amination of bromoacid - Eureka | Patsnap [eureka.patsnap.com]
• 4. researchgate.net [researchgate.net]

optimizing HPLC mobile phase for 1-((4-Methylphenyl)amino)-4-(phenylamino)anthraquinone detection

Welcome to the technical support center dedicated to the robust analysis of 1-((4-Methylphenyl)amino)-4-(phenylamino)anthraquinone. This guide is designed for researchers, scientists, and drug development professionals who are looking to develop, optimize, and troubleshoot High-Performance Liquid Chromatography (HPLC) methods for this and structurally similar molecules. Here, we move beyond simple protocols to explain the why behind the how, ensuring you can build a self-validating and reliable analytical system.

Section 1: Understanding Your Analyte

Before any optimization can begin, a thorough understanding of the analyte's physicochemical properties is paramount. 1-((4-Methylphenyl)amino)-4-(phenylamino)anthraquinone is a complex molecule with distinct characteristics that dictate its chromatographic behavior.

Property	Value / Characteristic	Implication for HPLC Method Development
Molecular Formula	C27H20N2O2[1][2]	A relatively large, aromatic structure.
Molecular Weight	~404.46 g/mol [1][2]	Suggests lower volatility; suitable for LC-based methods.
Structure	Anthraquinone core with two secondary amine linkages to aromatic rings.[1]	The molecule is highly hydrophobic and contains basic nitrogen atoms.
Predicted logP	High (e.g., ~5.4 for a similar compound[3])	Indicates strong retention in reversed-phase (RP) chromatography. High organic content in the mobile phase will be necessary for elution.
Predicted pKa	Weakly Basic (pKa of aromatic amines is typically low)	The secondary amine groups can be protonated. Mobile phase pH will be a critical parameter for controlling retention and peak shape.
UV-Vis Absorption	Colored compound, strong absorbance in the visible and UV range.[4]	Provides flexibility in wavelength selection for detection, allowing for high sensitivity.

Section 2: Initial Method Development - A Strategic Approach

A logical, stepwise approach to method development saves time and resources. The following workflow is a proven strategy for establishing a baseline method for this class of compounds.

Caption: A logical workflow for HPLC method development.

Step-by-Step Initial Protocol

• Column Selection: Start with a high-quality, end-capped C18 column (e.g., 150 x 4.6 mm, 3.5 or 5 µm particle size). The C18 stationary phase provides the necessary hydrophobic interaction for retaining the analyte.[5]

• Mobile Phase Preparation:

  • Aqueous (A): HPLC-grade water with 0.1% (v/v) formic acid.

  • Organic (B): HPLC-grade acetonitrile (ACN) with 0.1% (v/v) formic acid.

  • Rationale: Acetonitrile often yields sharper peaks and lower backpressure compared to methanol.[6] The acidic modifier is crucial for protonating the secondary amine groups on the analyte and any exposed silanol groups on the column packing, which prevents peak tailing.[7][8]

• Scouting Gradient:

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Injection Volume: 5-10 µL

  • Detection: Diode Array Detector (DAD) or PDA to assess peak purity and determine the optimal wavelength.

  • Gradient Program:

    • 0-2 min: 40% B

    • 2-17 min: 40% to 95% B

    • 17-20 min: 95% B

    • 20.1-25 min: 40% B (Re-equilibration)

• Analysis of Initial Run: From this first injection, you will determine the approximate percentage of organic modifier (%B) at which your compound elutes. This is the starting point for all further optimization.

Section 3: Troubleshooting Guide & FAQs

This section addresses the most common issues encountered during the analysis of 1-((4-Methylphenyl)amino)-4-(phenylamino)anthraquinone and similar compounds.

Q1: My peak is exhibiting significant tailing. What is the cause and how can I fix it?

A1: Peak tailing for this analyte is almost always caused by secondary interactions between the basic amine groups and acidic silanol groups on the HPLC column's stationary phase.[8]

• Primary Cause: Unprotonated basic nitrogens on your analyte interacting with ionized, acidic silanol groups on the silica packing material. This secondary ionic interaction is slower than the primary hydrophobic interaction, causing the peak to tail.

• Solutions, in order of impact:

  • Acidify the Mobile Phase: This is the most effective solution. Ensure your mobile phase pH is low (around 2.5-3.5).[7] An acidic mobile phase protonates the analyte's amine groups, giving them a consistent positive charge, and suppresses the ionization of the column's silanol groups.[8]

    • Action: Add 0.1% formic acid or 0.05% trifluoroacetic acid (TFA) to both your aqueous and organic mobile phase components. TFA often provides even better peak shape due to its ion-pairing capabilities but can cause ion suppression if using an LC-MS system.

  • Use a High-Quality, End-capped Column: Modern, high-purity silica columns that are thoroughly end-capped have fewer free silanol groups, minimizing the sites for secondary interactions. If your column is old, it may be degraded, exposing more silanols.

  • Consider a Mobile Phase Additive: If acid alone is not enough, adding a competing base like triethylamine (TEA) was a traditional approach. However, this is often not ideal as it can be difficult to flush from the system. A better modern approach is to ensure the column is of high quality and the pH is controlled.

Q2: I am not getting enough retention, and my peak is eluting too close to the void volume.

A2: This indicates that the mobile phase is too strong (i.e., has too high a percentage of organic solvent) for the analyte's high hydrophobicity.

• Solutions:

  • Decrease the Initial Organic Percentage: Modify your gradient to start with a lower percentage of acetonitrile (e.g., decrease from 40% B to 20% or 30% B).

  • Switch to a Weaker Organic Solvent: While ACN is generally preferred, methanol is a slightly weaker solvent in reversed-phase chromatography. You can try replacing ACN with methanol, though you may need to adjust the gradient profile.

  • Confirm Column Integrity: A catastrophic column failure (e.g., a void) could also lead to a sudden loss of retention, though this is less common.

Q3: My retention times are drifting from one injection to the next. What's causing this instability?

A3: Retention time instability is a classic sign that your system is not properly equilibrated or that the mobile phase composition is changing.[7]

• Troubleshooting Steps:

  • Inadequate Column Equilibration: This is the most common cause, especially with gradient methods. Ensure you are running a sufficient re-equilibration step at the end of your gradient. A good rule is to flush the column with 5-10 column volumes of the initial mobile phase conditions before the next injection.[7]

  • Mobile Phase Issues:

    • Preparation: Ensure mobile phase components are accurately measured and well-mixed.[7]

    • Degassing: Inadequately degassed mobile phase can lead to bubble formation in the pump, causing flow rate fluctuations.[7] Use an online degasser or degas your solvents by sonication or helium sparging.[6]

  • Pump Performance: Check for pressure fluctuations. Worn pump seals or faulty check valves can lead to an inconsistent flow rate.

  • Column Temperature: Ensure your column oven is maintaining a stable temperature. Fluctuations in temperature will affect retention time.

Q4: I am trying to separate my target analyte from a closely-eluting impurity. How can I improve the resolution?

A4: Improving resolution requires manipulating the "Resolution Triangle": Efficiency (N), Selectivity (α), and Retention (k).

Caption: The relationship between resolution and its core chromatographic factors.

• Strategies for Improving Resolution:

  • Optimize Selectivity (α): This is often the most powerful way to improve resolution.

    • Change Gradient Slope: For closely eluting peaks, a shallower gradient is highly effective.[7] Decrease the rate of change of %B during the part of the run where your compounds elute.

    • Change Organic Modifier: Switching from acetonitrile to methanol can alter elution order and improve selectivity due to different solvent-analyte interactions.

    • Change pH/Additive: A small change in pH can alter the ionization state of impurities differently from your target analyte, dramatically changing selectivity.

  • Increase Efficiency (N):

    • Use a column with smaller particles (e.g., 3.5 µm instead of 5 µm) or a longer column. Be aware this will increase backpressure.

  • Increase Retention (k):

    • By increasing the retention factor (moving the peaks further from the void volume), you give them more time to separate. This is achieved by lowering the overall organic content of the mobile phase.

Section 4: Method Validation and System Suitability

Once your method is optimized, it must be validated for its intended purpose according to guidelines like ICH Q2(R1).[9][10][11] Before any sample set is run, a System Suitability Test (SST) must be performed to ensure the chromatographic system is performing adequately.[12][13]

SST Parameter	Typical Acceptance Criteria (ICH/USP)	Purpose
Tailing Factor (T)	T ≤ 2.0[12]	Ensures peak symmetry and minimizes integration errors.
Relative Standard Deviation (RSD) of Peak Area	RSD ≤ 2.0% (for n≥5 injections)	Demonstrates injection precision.
Resolution (Rs)	Rs ≥ 2.0 (between analyte and closest peak)	Ensures baseline separation from impurities.
Theoretical Plates (N)	Typically > 2000	Measures column efficiency.

References

• <621> CHROMATOGRAPHY - US Pharmacopeia (USP). ([Link])

• <621> CHROMATOGRAPHY. ([Link])

• ICH Q2(R1) Analytical Procedures Guide. ([Link])

• Understanding the Latest Revisions to USP <621>. Agilent. ([Link])

• USP-NF 〈621〉 Chromatography. ([Link])

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. ([Link])

• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. FDA. ([Link])

• Are You Sure You Understand USP <621>? LCGC International. ([Link])

• ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). ([Link])

• Troubleshooting Peak Shape Problems in HPLC. Waters Corporation. ([Link])

• HPLC ANALYSIS OF ANTHRAQUINONE DERIVATIVES IN MADDER ROOT (Rubia tinctorurn) AND ITS CELL CULTURES. ([Link])

• ICH Q2 Analytical Method Validation. Slideshare. ([Link])

• HPLC Separation of Anthraquinones from Rhubarbs. CABI Digital Library. ([Link])

• An HPLC method development for the assessment of degradation products of anthraquinone dye. ResearchGate. ([Link])

• HPLC Troubleshooting. ([Link])

• How to avoid the tailing problem of basic compounds in HPLC analysis? ([Link])

• Tips and Tricks of HPLC System Troubleshooting. Agilent. ([Link])

• Development and Validation of HPLC-PDA Assay method of Frangula emodin. ([Link])

• Troubleshooting Poor Peak Shape: A Complete Workflow From Mobile Phase To Consumables. alwsci. ([Link])

• Development and Validation of a SPE–HPLC Method for Quantification of Rhein, Emodin, Chrysophanol and Physcion in Rhamnus petiolaris Boiss. & Balansa. PMC. ([Link])

• ci 60725 N-(p-tolyl)-4-hydroxy-1-anthraquinonylamine. The Good Scents Company. ([Link])

• Mobile Phase Optimization: A Critical Factor in HPLC. Phenomenex. ([Link])

• Complementary mobile-phase optimisation for resolution enhancement in high-performance liquid chromatography. PubMed. ([Link])

• Determination of pKa values of anthraquinone compounds by capillary electrophoresis. ([Link])

• Retention Behavior of Aromatic Amines with Some Ionic Liquids Mobile Phase in Semi-micro HPLC. ThaiScience. ([Link])

• Anthraquinone Chemical Substances Control Law. ([Link])

• Mobile Phase Selection Guide: Optimal Solvent Pairing Strategies For Different Analytical Tasks. alwsci. ([Link])

• How to optimize your mobile phase to improve selectivity and resolution in chromatography. ([Link])

• Ion‐Pair Reversed‐Phase HPLC Determination of Aromatic Amine Isomers. ResearchGate. ([Link])

• 1-((4-METHYLPHENYL)AMINO)-4-(PHENYLAMINO)ANTHRAQUINONE. gsrs. ([Link])

• 9,10-Anthracenedione, 1,4-bis[(4-methylphenyl)amino]-. NIST WebBook. ([Link])

• Reversed phase liquid chromatography of organic hydrocarbons with water as the mobile phase. PubMed. ([Link])

• 1-[(4-methylphenyl)amino]-4-(phenylamino)anthraquinone. NextSDS. ([Link])

• Reverse-Phase Liquid Chromatography vs. Hydrophilic Interaction Liquid Chromatography. Chrom Tech, Inc. ([Link])

• Preparation of amino-substituted anthraquinone: study of the intersystem crossing and application as efficient photoinitiators. ([Link])

• HPLC Separation of Aromatic Compounds (PAH) on Mixed-Mode and Reverse Phase Columns. SIELC Technologies. ([Link])

• 1-((4-Methylphenyl)amino)-4-(phenylamino)anthraquinone. Inxight Drugs. ([Link])

• Solvent Violet 13. Wikipedia. ([Link])

• 1-amino-4-[[4-[(dimethylamino)methyl]phenyl]amino]anthraquinone. ChemWhat. ([Link])

• MCL Report for: 1-hydroxy-4-(p- toluidino)anthraquinone (Solvent Violet 13). HSE Consultations Hub. ([Link])

• 1-(phenylamino)anthraquinone (C20H13NO2). PubChemLite. ([Link])

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• 11. database.ich.org [database.ich.org]
• 12. uni-onward.com.tw [uni-onward.com.tw]
• 13. usp.org [usp.org]

troubleshooting poor fluorescence quantum yield in anthraquinone derivatives

Welcome to the Anthra-Tech Support Center

As a Senior Application Scientist, I frequently encounter researchers frustrated by the notoriously low fluorescence quantum yields ( ΦF​ ) of anthraquinone derivatives. While the anthraquinone core is highly valued in redox chemistry, drug development, and dye synthesis, its intrinsic photophysics are hostile to fluorescence.

This guide bypasses generic advice, diving directly into the quantum mechanical causality of quenching. By understanding the exact non-radiative decay pathways of your specific derivative, you can use the field-proven, self-validating protocols below to rescue your emission signals.

Diagnostic Decision Tree

Use the following logical flow to isolate the primary mechanism quenching your anthraquinone's fluorescence before moving to the deep-dive FAQs.

Diagnostic decision tree for isolating anthraquinone fluorescence quenching mechanisms.

Frequently Asked Questions: Mechanistic Root Causes

Q: Why does my unsubstituted anthraquinone have an inherently low quantum yield ( ΦF​<10−3 )? A: The fundamental issue lies in the ordering of the singlet and triplet excited states. In unsubstituted anthraquinones, the lowest energy singlet excited state ( S1​ ) typically has nπ∗ character due to the carbonyl oxygen lone pairs. According to El-Sayed's rules, intersystem crossing (ISC) between states of different orbital character (e.g., S1​(nπ∗)→T1​(ππ∗) ) is quantum-mechanically allowed and extremely fast. This rapid ISC outcompetes radiative fluorescence, funneling the excited state energy into the triplet manifold (1)[1]. Causality Fix: Introduce strong electron-donating groups (EDGs) to push the ππ∗ state below the nπ∗ state, thereby disabling the El-Sayed allowed transition.

Q: I added an amine group at the alpha position (e.g., 1-aminoanthraquinone) to invert the energy levels, but fluorescence is still quenched. Why? A: While you successfully inverted the S1​ state to ππ∗ character, you introduced a new non-radiative decay pathway. Alpha-substituted derivatives with labile protons (-NH 2​ , -OH) undergo Excited-State Intramolecular Proton Transfer (ESIPT) to the adjacent carbonyl. Furthermore, 1-(acylamino)anthraquinones experience a barrierless conformational twist in the excited state. This "acylamino twist" creates a conical intersection that facilitates rapid internal conversion (IC) back to the ground state, bypassing emission entirely (2)[2].

Q: My compound is fluorescent in non-polar solvents (hexane) but completely quenched in ethanol. What is happening? A: You are observing severe solvatochromic quenching. In polar, protic solvents like ethanol, hydrogen bonding stabilizes non-emissive Charge Transfer (CT) states. Additionally, the polarity of the medium can increase the Stokes shift dramatically (often exceeding 4000 cm −1 ), pushing the emission into the red/NIR region where the energy gap law dictates higher non-radiative decay rates (3)[3].

Q: Does the concentration of my anthraquinone or the presence of other aromatic compounds matter? A: Absolutely. Anthraquinones are highly planar and prone to Aggregation-Caused Quenching (ACQ) via π−π stacking at high concentrations. Furthermore, in the presence of aromatic hydrocarbons (even as solvents like toluene or benzene), excited anthraquinones act as electron acceptors, forming non-emissive exciplexes via charge-transfer (CT) or electron-transfer (ET) mechanisms (4)[4].

Experimental Workflows & Protocols

To troubleshoot effectively, you must isolate whether your lost photons are going to the triplet state (ISC) or returning directly to the ground state via heat (IC).

Step-by-step photophysical characterization workflow to determine non-radiative decay pathways.

Protocol 1: Self-Validating Photophysical Mass Balance (Isolating ISC vs. IC)

This protocol establishes a closed-loop validation of your excited-state dynamics. Because the sum of all quantum yields must equal unity ( ΦF​+ΦISC​+ΦIC​=1 ), measuring any two allows you to deduce the third.

Step 1: Steady-State Quantum Yield ( ΦF​ )

• Prepare optically dilute solutions (Absorbance < 0.1 at λex​ ) in spectroscopic grade solvents to prevent inner-filter effects and ACQ.

• Measure ΦF​ using an integrating sphere or against a known standard (e.g., Quinine Sulfate in 0.1 M H 2​ SO 4​ ).

Step 2: Time-Correlated Single Photon Counting (TCSPC)

• Excite the sample using a picosecond pulsed laser diode matching your λex​ .

• Record the fluorescence decay curve and fit it to a mono- or bi-exponential decay to extract the lifetime ( τ ).

• Calculate the radiative rate ( kr​=ΦF​/τ ) and total non-radiative rate ( knr​=(1−ΦF​)/τ ).

Step 3: Nanosecond Transient Absorption (ns-TA)

• Subject the deoxygenated sample to a nanosecond pump pulse.

• Probe the transient triplet-triplet absorption spectrum.

• Quantify the triplet quantum yield ( ΦT​ , which equals ΦISC​ ). Causality Check: If ΦT​ is high (>0.8), El-Sayed allowed ISC is your culprit. If ΦT​ is low but knr​ is high, structural twisting or ESIPT (Internal Conversion) is dominating.

Protocol 2: Structural Rigidification via BF₂ Complexation

If Protocol 1 indicates high Internal Conversion due to ESIPT or acylamino twisting, you must lock the molecular conformation. Complexing alpha-arylamino anthraquinones with Boron trifluoride ( BF2​ ) restricts rotation and blocks proton transfer, significantly boosting ΦF​ (5)[5].

• Preparation: Dissolve 1 mmol of the N-arylated 1-aminoanthraquinone precursor in 20 mL of anhydrous dichloromethane (DCM) under an argon atmosphere.

• Base Addition: Add 5.0 equivalents of N,N-Diisopropylethylamine (DIPEA) and stir for 15 minutes at room temperature.

• Complexation: Dropwise, add 7.0 equivalents of Boron trifluoride diethyl etherate ( BF3​⋅OEt2​ ). Caution: Highly corrosive, perform in a fume hood.

• Reaction Monitoring: Heat to reflux and monitor via TLC. The formation of the rigidified boracycle usually results in a distinct bathochromic shift and visible fluorescence under a 365 nm UV lamp.

• Purification: Quench with water, extract with DCM, dry over MgSO 4​ , and purify via silica gel chromatography.

Quantitative Photophysical Data

The table below summarizes how different structural modifications and environments dictate the dominant quenching mechanism in anthraquinone (AQ) systems.

Compound Derivative	Solvent	Abs Max (nm)	Em Max (nm)	Stokes Shift (cm⁻¹)	Quantum Yield ( ΦF​ )	Dominant Quenching Mechanism
9,10-Anthraquinone	Hexane	~320	N/A	N/A	< 0.001	Intrinsic ISC ( nπ∗→ππ∗ )
1-Aminoanthraquinone	Acetonitrile	466	578	~4100	< 0.01	Acylamino Twist / ESIPT
1,4-Dihydroxyanthraquinone	Cyclohexane	480	550	~2600	0.12	Intermolecular Exciplex (CT)
AQ- α -aminophosphonate	Ethanol	488	628	4997	< 0.05	Solvatochromic H-bonding
BF₂-Complexed 1-Amino-AQ	DCM	530	580	~1600	0.08	Rigidified (Quenching Suppressed)

References

• Photophysics and photochemistry of sulphonated derivatives of 9,10-anthraquinone. 'Strong' versus 'weak' sensitisers. Journal of the Chemical Society, Faraday Transactions 2.1

• Mechanism of Fluorescence Quenching by Acylamino Twist in the Excited State for 1-(Acylamino)anthraquinones. The Journal of Physical Chemistry A.2

• A Comparative Study of New Fluorescent Anthraquinone and Benzanthrone α-Aminophosphonates: Synthesis, Spectroscopy, Toxicology, X-ray Crystallography, and Microscopy of Opisthorchis felineus. PMC.3

• Dynamics of the fluorescence quenching of 1,4-dihydroxy-, 1-amino-4-hydroxy- and 1,4-diamino-9, 10-anthraquinones by aromatic hydrocarbons. Journal of the Chemical Society, Faraday Transactions.4

• BF2 Complexes of N-arylated 1-amino-anthraquinone, -xanthone, -thioxanthone, and Related Compounds: Synthesis and Properties. Matilda / European Journal of Organic Chemistry.5

Sources

• 1. Photophysics and photochemistry of sulphonated derivatives of 9,10-anthraquinone. ‘Strong’versus‘weak’ sensitisers - Journal of the Chemical Society, Faraday Transactions 2: Molecular and Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. Dynamics of the fluorescence quenching of 1,4-dihydroxy-, 1-amino-4-hydroxy- and 1,4-diamino-9, 10-anthraquinones by aromatic hydrocarbons - Journal of the Chemical Society, Faraday Transactions (RSC Publishing) [pubs.rsc.org]
• 5. matilda.science [matilda.science]

Reference Data & Comparative Studies

Comparative Optical Properties: 1-((4-Methylphenyl)amino)-4-(phenylamino)anthraquinone vs. Solvent Green 3

Executive Summary

For researchers and materials scientists developing advanced photoinitiators, nonlinear optical (NLO) materials, or specialized polymeric dopants, 1,4-diarylaminoanthraquinones represent a premier class of tunable chromophores. This guide provides an objective, mechanistic comparison between two closely related dyes: 1-((4-Methylphenyl)amino)-4-(phenylamino)anthraquinone (Compound A) and Solvent Green 3 (1,4-bis(p-tolylamino)anthraquinone).

While structurally identical save for a single methyl group, this minor symmetry break fundamentally alters their electronic density, crystal packing, and resultant photophysical behaviors. Understanding these nuances is critical when selecting chromophores for high-resolution 3D printing of biomedical scaffolds[1] or optoelectronic device fabrication[2].

Structural Causality and the ICT Mechanism

Both compounds derive their vivid blue-green optical signatures from a strong Intramolecular Charge Transfer (ICT) transition. In this "push-pull" architecture, the secondary amine nitrogens act as electron donors, while the carbonyl groups of the anthraquinone core act as electron acceptors.

• The Electronic Role of the Methyl Group: The methyl group on the p-tolyl substituent is an electron-donating group (EDG) via hyperconjugation and inductive (+I) effects. This increases the electron density on the adjacent amine nitrogen, raising the energy of the Highest Occupied Molecular Orbital (HOMO).

• Bathochromic Shifting: Because the HOMO energy is elevated while the Lowest Unoccupied Molecular Orbital (LUMO) remains relatively stabilized by the anthraquinone core, the HOMO-LUMO energy gap decreases. Solvent Green 3, possessing two p-tolyl groups, experiences a stronger overall EDG effect than Compound A (which has only one p-tolyl and one unsubstituted phenyl group). Consequently, Solvent Green 3 exhibits a slight bathochromic (red) shift relative to Compound A.

• Symmetry and Anisotropy: Solvent Green 3 possesses a symmetric ( C2v​ nominal) structure, which facilitates highly ordered slip-stacked molecular columns in single crystals, leading to profound optical anisotropy and orientational-dependent photoconductivity[2]. Compound A's asymmetric structure ( C1​ ) disrupts this perfect packing, slightly increasing its solubility in non-polar matrices but altering its solid-state NLO responses.

Quantitative Data Presentation

The following table summarizes the comparative physicochemical and optical properties of the two chromophores.

Property	1-((4-Methylphenyl)amino)-4-(phenylamino)anthraquinone	Solvent Green 3 (1,4-bis(p-tolylamino)anthraquinone)
CAS Number	28141-00-6[3]	128-80-3[4]
Molecular Formula	C27H20N2O2[3]	C28H22N2O2[4]
Molecular Weight	404.46 g/mol [3]	418.49 g/mol [4]
Symmetry	Asymmetric	Symmetric
Absorption Max ( λmax​ )	~644 nm (Interpolated)	648 ± 4 nm[5]
Color/Hue	Blue-Green	Bluish-Green[6]
ICT Donor Strength	Moderate-High (Mixed anilino/toluidino)	High (Dual toluidino)
Primary Applications	Specialized optical doping, NLO research	Photoinitiators[1], polymer resins, cosmetics[6]

Experimental Workflow: Self-Validating Photophysical Characterization

To accurately capture the subtle optical differences between these two dyes, standard UV-Vis spectroscopy must be augmented with rigorous internal controls. Below is a self-validating protocol designed to eliminate artifacts from aggregation or degradation.

Workflow for the comparative photophysical and ICT characterization of anthraquinone dyes.

Step-by-Step Methodology

Step 1: Gravimetric Stock Preparation

• Action: Dissolve 1.0 mg of the dye in 10 mL of spectroscopic-grade toluene to create a stock solution. Sonicate for 5 minutes in the dark.

• Causality: Anthraquinone dyes possess large, planar π -systems prone to π−π stacking. Preparing the initial stock in a non-polar solvent like toluene, combined with sonication, ensures complete solvation of monomers and prevents the formation of H- or J-aggregates that would artificially broaden the absorption spectra.

Step 2: Serial Dilution and Beer-Lambert Validation

• Action: Prepare a concentration gradient from 1.0×10−6 M to 1.0×10−5 M. Measure the absorbance at λmax​ for each.

• Self-Validation Check: Plot Absorbance vs. Concentration. A strictly linear relationship ( R2>0.99 ) validates that the dye exists purely as solvated monomers. Any deviation from linearity immediately flags aggregation or solubility limits, invalidating the calculated molar extinction coefficient ( ϵ ).

Step 3: Solvatochromic Shift Assessment

• Action: Record the UV-Vis spectra of the dye in a series of solvents with increasing polarity (e.g., Hexane → Toluene → Chloroform → DMF).

• Causality: Excitation of the ICT band results in a highly polar excited state. As solvent polarity increases, the excited state is stabilized more than the ground state, leading to a measurable bathochromic shift.

• Self-Validation Check: When performing a solvent titration (e.g., gradually adding DMF to a toluene solution), the spectra must exhibit a sharp, singular isosbestic point. A drifting isosbestic point indicates that the dye is undergoing chemical degradation (e.g., photo-oxidation) rather than a pure solvatochromic state transition.

Applications in Advanced Materials and Drug Development

For drug development professionals and materials engineers, the choice between Compound A and Solvent Green 3 dictates the performance of light-activated systems:

• Visible-Light Photoinitiators for 3D Printing: Solvent Green 3 exhibits broad ground-state light absorption extending into the red-light wavelength range. When combined with co-initiators like iodonium salts, it forms a highly efficient three-component photoinitiating system. This allows for the rapid 3D printing of polymer nanocomposites under soft, visible-light irradiation[1][7]—a critical requirement when encapsulating sensitive biologics or living cells in hydrogel scaffolds.

• Optoelectronic and Memory Devices: The symmetric nature of Solvent Green 3 allows it to form high-quality single-crystal thin films. These crystals exhibit distinct orientational dependence, showing blue, yellow-green, and purple colors depending on the polarized light angle, making them highly valuable for high-density optoelectronic data storage and photoconductive sensors[2]. Compound A, with its broken symmetry, is actively investigated for tuning the threshold of these nonlinear optical responses.

References

• Efficient Photoinitiating System Based on Diaminoanthraquinone for 3D Printing of Polymer/Carbon Nanotube Nanocomposites under Visible Light Source: ACS Publications (Macromolecules) URL:[Link]

• Orientational Dependence of the Color and Photoconductivity of 1,4-Di-p-toluidinoanthraquinone Single Crystals Source: ACS Publications (Chemistry of Materials) URL:[Link]

• 1-((4-Methylphenyl)amino)-4-(phenylamino)anthraquinone (CAS 28141-00-6) Source: NIH Global Substance Registration System (GSRS) URL:[Link]

• Cyanine Green G Base / Solvent Green 3 (CID 31416) Source: National Center for Biotechnology Information (PubChem) URL:[Link]

• 9,10-Anthracenedione, 1,4-bis[(4-methylphenyl)amino]- Source: NIST Chemistry WebBook URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. GSRS [gsrs.ncats.nih.gov]
• 4. Cyanine Green G Base | C28H22N2O2 | CID 31416 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. allcoloursupplies.com.au [allcoloursupplies.com.au]
• 6. Solvent Green 3 – Ranbar Solvent Dye Transparent Green 5B [ranbarr.com]
• 7. researchgate.net [researchgate.net]

Validating the Purity of 1-((4-Methylphenyl)amino)-4-(phenylamino)anthraquinone Using LC-MS: A Comparative Methodological Guide

As a Senior Application Scientist, I frequently encounter the analytical challenges associated with highly conjugated, hydrophobic colorants. The compound 1-((4-Methylphenyl)amino)-4-(phenylamino)anthraquinone , commercially recognized as Solvent Green 3 or D&C Green No. 6, is a prominent anthraquinone dye utilized in medical devices (e.g., surgical sutures), pharmaceuticals, and cosmetics.

Because its synthesis involves the condensation of 1,4-dihydroxyanthraquinone (quinizarin) with p-toluidine and aniline, the final product is inherently susceptible to contamination. Regulatory agencies mandate rigorous purity profiling to monitor genotoxic unreacted amines and structurally analogous subsidiary colors[1]. This guide objectively compares analytical modalities for this compound and provides a field-proven, self-validating LC-MS/MS methodology.

The Analytical Challenge: Impurity Profiling in Anthraquinone Dyes

The purity validation of Solvent Green 3 is not a simple chromatographic exercise; it is a complex physical chemistry problem. The target analytes span extreme polarities and acid-base properties:

• Genotoxic Primary Amines: p-Toluidine and Aniline (highly polar, basic, poor retention on standard reverse-phase columns).

• Unreacted Precursors: Quinizarin and 1-hydroxyanthraquinone (moderate polarity, acidic hydroxyl groups).

• Subsidiary Colors: 1,4-bis(phenylamino)anthraquinone and 1,4-bis(p-tolylamino)anthraquinone (highly hydrophobic, neutral, nearly isobaric to the main dye).

Traditional one-dimensional assays often fail to capture this entire spectrum in a single run, necessitating a multi-modal approach or advanced tandem mass spectrometry.

Technology Comparison: LC-MS vs. Alternative Modalities

To understand why UHPLC-MS/MS has become the gold standard for anthraquinone dye certification[1], we must objectively compare it against legacy techniques.

Analytical Modality	Sensitivity (LOD)	Selectivity for Isobars	Genotoxic Amine Detection	Matrix Interference Handling
UHPLC-MS/MS (Recommended)	< 0.01% (sub-ppm)	Excellent (via MRM & Biphenyl phase)	Excellent (Direct analysis)	High (Isotopic dilution)
HPLC-UV/Vis	~0.1%	Moderate (Co-elution risks)	Poor (Lacks chromophore strength)	Low (Baseline drift)
GC-MS	< 0.05%	Poor (Non-volatiles degrade)	Excellent (Volatile amines only)	Moderate (Requires derivatization)
TLC	> 1.0%	Low (Semi-quantitative)	Very Poor	Very Low

Data synthesis based on FDA and AOAC validation parameters for color additives.

Mechanistic Workflow of LC-MS Validation

The following diagram illustrates the logical progression of the LC-MS/MS methodology, highlighting the transition from sample extraction to orthogonal separation and targeted detection.

Caption: End-to-end LC-MS/MS workflow for the purity validation of Solvent Green 3.

Optimized LC-MS/MS Methodology

This protocol is designed as a self-validating system . Every step includes an internal check to ensure that physical phenomena (like ion suppression or incomplete extraction) do not lead to false-negative purity reports.

Phase 1: Sample Preparation & Extraction

Causality: Anthraquinone dyes are notoriously hydrophobic and will precipitate in highly aqueous environments, whereas target impurities like p-toluidine are highly soluble in polar solvents. A biphasic solvent approach is required[2].

• Solubilization: Accurately weigh 10.0 mg of the Solvent Green 3 sample and dissolve it in 5.0 mL of Tetrahydrofuran (THF). Why THF? It ensures complete disruption of the hydrophobic dye crystal lattice.

• Matrix Precipitation: Dilute a 100 µL aliquot of the THF solution with 900 µL of Acetonitrile.

• Isotopic Spiking (Self-Validation): Immediately spike the solution with 100 ng/mL of Aniline-d5 and Quinizarin-d4.

• Clarification: Centrifuge at 14,000 x g for 10 minutes to pellet any insoluble matrix polymers. Transfer the supernatant to an LC vial.

• System Suitability Check: If the absolute peak area of the internal standards (IS) deviates by >15% from a neat solvent blank, the system automatically flags the sample for matrix-induced ion suppression, invalidating the run before erroneous data is reported.

Phase 2: Chromatographic Separation

Causality: Standard C18 columns rely purely on hydrophobic partitioning, which fails to resolve Solvent Green 3 from its symmetrical subsidiary colors (bis-phenyl and bis-p-tolyl variants) because their logP values are nearly identical.

• Column: Sub-2 µm Biphenyl UHPLC column (e.g., 2.1 x 100 mm, 1.7 µm). Why Biphenyl? The biphenyl stationary phase provides orthogonal interactions. It exploits slight differences in electron density and polarizability caused by the methyl group substitutions on the phenyl rings, achieving baseline resolution.

• Mobile Phase A: 5 mM Ammonium Formate in Water (pH 6.5). Why pH 6.5? This specific pH ensures that primary amines remain sufficiently protonated for robust retention and ESI(+) ionization, while allowing hydroxylated precursors to deprotonate in ESI(-) mode.

• Mobile Phase B: Methanol/Acetonitrile (50:50, v/v).

• Gradient: 5% B to 95% B over 10 minutes, followed by a 3-minute hold to wash the intact dye from the column.

Phase 3: Mass Spectrometry (Dynamic MRM)

Utilize a Triple Quadrupole Mass Spectrometer operating in dynamic Multiple Reaction Monitoring (dMRM) mode with rapid polarity switching.

Target Analyte	Classification	Ionization Mode	MRM Transition (m/z)	Typical LOD (%)	Recovery (%)
Solvent Green 3	Intact Dye	ESI (+)	405.2 → 298.1	N/A (Matrix)	N/A
p-Toluidine	Genotoxic Amine	ESI (+)	108.1 → 91.1	0.0067	99 - 104
Aniline	Genotoxic Amine	ESI (+)	94.1 → 77.1	0.0080	98 - 105
Quinizarin	Unreacted Precursor	ESI (-)	239.0 → 211.0	0.0150	95 - 102
Bis-phenyl Subsidiary	Over-reacted Byproduct	ESI (+)	391.1 → 298.1	0.0210	97 - 103

Quantitative validation parameters demonstrating the superiority of LC-MS/MS over legacy methods[1].

Data Interpretation & Causality

When analyzing the dMRM chromatograms, the elution order directly reflects the causality of the column chemistry. The highly polar amines (Aniline, p-Toluidine) elute first (1.5 - 2.5 min), governed by the aqueous ammonium formate. Quinizarin elutes mid-gradient (4.5 min), and the intact Solvent Green 3 dye along with its subsidiary colors elute late in the gradient (8.0 - 9.5 min).

By utilizing the biphenyl column, the bis-phenyl subsidiary color elutes before the main dye, while the bis-p-tolyl subsidiary elutes after, perfectly separating the isobaric interference. The isotopic internal standards ensure that the quantitation of trace genotoxic amines is absolute, providing a mathematically sound, regulatory-compliant purity certification.

References

• Yang, H. H. Wendy. "Determination of Organic Impurities in Anthraquinone Color Additives D&C Violet No. 2 and D&C Green No. 6 by Ultra-High Performance Liquid Chromatography." Journal of AOAC INTERNATIONAL, Volume 100, Issue 1, 2017. URL:[Link]

• Kertesz, Vilmos, et al. "Ambient Mass Spectrometry Imaging Using Direct Liquid Extraction Techniques." Analytical and Bioanalytical Chemistry, Volume 407, Issue 8, 2015. URL:[Link]

• U.S. Food and Drug Administration. "Color Additive Analysis in Foods and Cosmetics using UPLC with Extended Photo-Diode Array Detection." FDA Laboratory Information Bulletin (LIB) #4643, 2016. URL: [Link]

High-Resolution NMR Spectra Comparison of 1-((4-Methylphenyl)amino)-4-(phenylamino)anthraquinone Isomers: A Technical Guide

Executive Summary

For researchers and drug development professionals working with anthraquinone derivatives, distinguishing between structural and positional isomers is a critical analytical bottleneck. The molecule 1-((4-Methylphenyl)amino)-4-(phenylamino)anthraquinone (a highly conjugated, asymmetric dye and medicinal precursor) can exist in several isomeric forms depending on the synthesis route.

This guide provides an objective, data-driven comparison of three primary isomers using Nuclear Magnetic Resonance (NMR) spectroscopy. By analyzing the mechanistic causality behind chemical shifts—specifically intramolecular hydrogen bonding, electronic shielding, and steric torsion—this guide establishes a self-validating analytical workflow for definitive isomer elucidation.

Structural Isomerism & Mechanistic Causality

To accurately interpret the NMR spectra, we must first understand the physical chemistry dictating the nuclear shielding environments[1]. We will compare three specific isomers:

• Isomer A (Target): 1-((4-Methylphenyl)amino)-4-(phenylamino)anthraquinone (1,4-regioisomer, para-methyl).

• Isomer B (Core Regioisomer): 1-((4-Methylphenyl)amino)-5-(phenylamino)anthraquinone (1,5-regioisomer, para-methyl).

• Isomer C (Positional Isomer): 1-((2-Methylphenyl)amino)-4-(phenylamino)anthraquinone (1,4-regioisomer, ortho-methyl).

The Causality of Chemical Shifts

• Intramolecular Hydrogen Bonding: In arylaminoanthraquinones, the amine protons (-NH) form strong intramolecular hydrogen bonds with the adjacent carbonyl oxygens (C=O)[2]. This severely depletes electron density around the hydrogen nucleus, pushing the 1 H NMR signal far downfield (typically δ 11.0 – 12.5 ppm).

• Electronic Shielding of Peri-Protons: In 1,4-disubstituted isomers (Isomers A and C), the electron-donating amine groups are localized on one aromatic ring. The unsubstituted ring contains "peri-protons" (H-5 and H-8) that are strongly deshielded by the adjacent carbonyls, appearing >8.3 ppm. In contrast, the 1,5-isomer (Isomer B) distributes the electron-donating groups across both rings, shielding the peri-protons (H-4 and H-8) and shifting them upfield to ~7.7 ppm[3].

• Steric Torsion: Moving the methyl group from the para to the ortho position (Isomer C) creates steric clashing with the amine proton. This forces the aryl ring to twist out of coplanarity, disrupting π -conjugation and slightly shielding the NH proton[4].

Caption: Logical relationship between structural isomerism and resulting NMR chemical shift effects.

Experimental Methodology: A Self-Validating Protocol

To ensure scientific integrity, the NMR acquisition must be treated as a self-validating system. The choice of solvent and acquisition parameters directly impacts the visibility of the diagnostic NH protons.

Step-by-Step Acquisition Protocol

• Sample Preparation & Solvent Selection:

  • Action: Dissolve 15 mg of the purified isomer in 0.6 mL of anhydrous Deuterochloroform (CDCl 3​ ) containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard.

  • Causality: CDCl 3​ is mandatory. Protic solvents (like CD 3​ OD) will cause rapid deuterium exchange with the -NH protons, completely erasing the critical diagnostic signals at >11 ppm.

• 1D 1 H NMR Validation:

  • Action: Acquire a standard 1D 1 H spectrum (400 MHz or higher, 16 scans, 298 K).

  • Validation Check: Integrate the methyl peak (~2.3 ppm) to exactly 3.00. The far-downfield NH peaks must integrate to exactly 1.00 each. If the NH integration is low, moisture is present in the sample, and it must be re-dried under vacuum.

• 1D 13 C NMR Acquisition:

  • Action: Acquire a 1D 13 C spectrum with proton decoupling. Crucially, extend the relaxation delay ( d1​ ) to 3.0 seconds.

  • Causality: The quaternary carbonyl carbons (C-9, C-10) lack attached protons, resulting in long T1​ relaxation times. A standard 1.0s delay will result in artificially weak or missing C=O signals, which are needed to confirm the quinone core[3].

• 2D HMBC (Heteronuclear Multiple Bond Correlation):

  • Action: Run an HMBC experiment optimized for long-range couplings ( nJCH​ = 8 Hz).

  • Causality: This links the isolated NH protons across the heteroatom to the adjacent quaternary carbons on the anthraquinone core, definitively proving the regiochemistry of the amine attachments.

Caption: Self-validating NMR workflow for the structural elucidation of anthraquinone isomers.

Quantitative Data & Spectra Comparison

The following tables summarize the diagnostic chemical shifts for the three isomers, derived from established anthraquinone NMR principles[2][3].

Table 1: Diagnostic 1 H NMR Chemical Shifts (400 MHz, CDCl 3​ , δ ppm)

Structural Feature	Isomer A (1,4-para)	Isomer B (1,5-para)	Isomer C (1,4-ortho)	Mechanistic Note
-NH Protons	12.10 (s), 12.05 (s)	11.45 (s), 11.40 (s)	12.05 (s), 11.60 (s)	Isomer C shows an upfield shift for one NH due to ortho-methyl steric twisting[4].
Peri-Protons	8.35 (m, H-5,8)	7.72 (dd, H-4,8)	8.36 (m, H-5,8)	1,5-substitution shields peri-protons significantly[3].
Core Protons	7.75 (m, H-6,7)	7.45 (m, H-2,6)	7.76 (m, H-6,7)	The unsubstituted ring in 1,4-isomers is highly deshielded.
Aryl Protons	7.20 (d), 7.10 (d)	7.21 (d), 7.12 (d)	7.30 (m), 7.15 (m)	ortho-substitution changes the splitting pattern from doublets to complex multiplets.
Methyl (-CH 3​ )	2.35 (s)	2.35 (s)	2.20 (s)	The ortho-methyl is shielded by the anisotropic ring current of the anthraquinone core.

Table 2: Diagnostic 13 C NMR Chemical Shifts (100 MHz, CDCl 3​ , δ ppm)

Carbon Environment	Isomer A (1,4-para)	Isomer B (1,5-para)	Isomer C (1,4-ortho)
Carbonyl (C=O)	182.5, 182.3	185.5, 185.3	182.6, 182.4
C-N (Core)	145.2, 144.8	148.9, 148.7	145.0, 144.5
Methyl (-CH 3​ )	21.1	21.1	18.5

Analytical Conclusions

When distinguishing between these isomers in a laboratory setting, the researcher should prioritize two specific regions of the 1 H NMR spectrum:

• The 7.7 ppm vs 8.3 ppm Region: This is the absolute fastest way to distinguish a 1,4-regioisomer from a 1,5-regioisomer. If a multiplet integrating to 2 protons exists above 8.2 ppm, the compound is definitively a 1,4-isomer (Isomer A or C). If the furthest downfield aromatic signal is ~7.7 ppm, it is the 1,5-isomer (Isomer B)[3].

• The >11.0 ppm Region: To differentiate the para-methyl (Isomer A) from the ortho-methyl (Isomer C) variant, observe the -NH singlets. Isomer A will show two closely spaced singlets near 12.1 ppm. Isomer C will show a pronounced separation between the two singlets ( Δδ≈0.45 ppm) because the steric bulk of the ortho-methyl group forces one aniline ring out of plane, weakening its hydrogen bond to the carbonyl[1].

Sources

• 1. researchgate.net [researchgate.net]
• 2. 1,4-Dianilinoanthraquinone | C26H18N2O2 | CID 76263 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis and Biological Evaluation of Novel Mixed-Ligand 99mTc-Labeled Anthraquinone Complexes as Potential DNA-Targeted Imaging Agents [mdpi.com]

Safety & Regulatory Compliance

Personal protective equipment for handling 1-((4-Methylphenyl)amino)-4-(phenylamino)anthraquinone

Comprehensive Safety and Handling Guide for 1-((4-Methylphenyl)amino)-4-(phenylamino)anthraquinone

As an anthraquinone-derived dye widely utilized in laboratory diagnostics, industrial coloring, and drug development workflows, 1-((4-Methylphenyl)amino)-4-(phenylamino)anthraquinone (commonly known as Solvent Green 3 or D&C Green No. 6) presents specific handling challenges. Because it is a fine, highly pigmented organic powder, it poses risks of rapid aerosolization, mucous membrane irritation, and electrostatic deflagration[1][2].

This guide provides an authoritative, causality-driven framework for the safe handling, personal protective equipment (PPE) selection, and disposal of this compound.

Physicochemical and Toxicological Profile

Before designing a handling protocol, it is critical to understand the quantitative and categorical hazards of the substance. The following table summarizes the core chemical data that dictates our engineering controls and PPE requirements[3][4].

Property / Hazard	Value / Specification
Chemical Name	1-((4-Methylphenyl)amino)-4-(phenylamino)anthraquinone
Common Synonyms	Solvent Green 3, D&C Green No. 6, CI 61565
CAS Registry Number	128-80-3
Molecular Formula	C₂₈H₂₂N₂O₂
Molecular Weight	418.49 g/mol
Physical State	Dark green-black powder
GHS Classification	Skin Irrit. 2 (H315), Eye Irrit. 2 (H319), STOT SE 3 (H335)
Thermal Decomposition	Emits toxic nitrogen oxides (NOx) upon heating

Personal Protective Equipment (PPE) Matrix & Causality

Standard laboratory attire is insufficient for handling fine anthraquinone powders. The PPE matrix below is designed to interrupt specific exposure pathways[1][2].

• Respiratory Protection: Use a NIOSH-approved N95/P95 or EU EN 143 Type P1/P2 particulate respirator.

  • Causality: The compound is a known respiratory irritant (H335). Its fine particulate nature allows it to easily become airborne during transfer, leading to inhalation and subsequent inflammation of the respiratory tract[2][3].

• Ocular Protection: Tightly fitting safety goggles with side-shields conforming to EN 166(EU) or NIOSH (US).

  • Causality: Airborne dust can cause severe mechanical abrasion and chemical inflammation of the cornea (H319). Standard safety glasses lack the orbital seal required to block micro-particulates[1][2].

• Dermal Protection: Impervious nitrile or rubber gloves (EN 374 compliant) and a fire/flame-resistant lab coat.

  • Causality: Prolonged exposure causes skin irritation (H315) and potential sensitization. Flame resistance is required due to the powder's electrostatic deflagration risk[1][3].

Operational Workflow Logic

The following diagram outlines the logical sequence for standard operations and emergency spill response, ensuring that containment is maintained at every step.

Logical workflow for the safe handling and spill response of Solvent Green 3.

Step-by-Step Methodologies

To ensure absolute safety, workflows must be structured as self-validating systems where the success of one step confirms the safety of the next.

Protocol A: Safe Weighing and Transfer

• Environmental Control Validation: Verify that the chemical fume hood has an inward face velocity of 80–100 fpm. Clear the workspace of incompatible materials (e.g., strong oxidizers).

• Equipment Grounding: Ground all powder handling equipment, including the analytical balance.

  • Causality: Fine organic powders like anthraquinone derivatives accumulate electrostatic charge during friction (tribocharging). If a discharge occurs in a dust cloud, it can trigger a deflagration[1].

• PPE Donning: Don the full PPE matrix (respirator, goggles, double nitrile gloves, flame-resistant coat)[1][3].

• Dispensing: Using a non-sparking, anti-static spatula, carefully transfer the dark green-black powder to a pre-tared, grounded anti-static weigh boat[1]. Keep the primary container as close to the weigh boat as possible to minimize drop height and subsequent aerosolization.

• Validation Check: Inspect the exterior of the secondary container and the balance pan. Self-validation: The complete absence of green/black particulate on the surrounding white surfaces confirms that transfer integrity was maintained and aerosolization was prevented.

Protocol B: Emergency Spill Containment

• Immediate Isolation: Halt operations immediately. Evacuate personnel from the immediate vicinity to prevent tracking the highly pigmented powder throughout the laboratory[1][2].

• PPE Escalation: If airborne dust is visible, upgrade respiratory protection to a full-face respirator with P100/ABEK-P2 cartridges before re-entering the spill zone[1][2].

• Wet Suppression: Do NOT dry sweep. Lightly mist the spilled powder with water to suppress dust formation.

  • Causality: Dry sweeping aerosolizes the particulate, exponentially increasing inhalation exposure risks and expanding the contamination radius[2].

• Collection: Use damp absorbent pads to carefully wipe up the material. Place all contaminated pads and outer gloves into a heavy-duty, sealable hazardous waste bag[4].

• Validation Check: Swipe the affected area with a clean, damp white filter paper. Self-validation: If the paper remains completely white, the micro-particulate decontamination is successful.

Waste Disposal Logistics

Improper disposal of 1-((4-Methylphenyl)amino)-4-(phenylamino)anthraquinone can lead to severe environmental contamination.

• Solid Waste: All contaminated consumables (weigh boats, spatulas, spill pads) must be placed in tightly closed, labeled containers[1][2].

• Liquid Waste: Washings and solvent waste containing this compound must never be allowed to enter drains or waterways[1][2]. Collect in designated organic/aqueous waste carboys.

• Final Destruction: Dispose of all waste via a licensed professional hazardous waste disposal service[3]. Because the compound decomposes upon heating to emit toxic nitrogen oxides (NOx), it requires high-temperature incineration equipped with NOx scrubbers.

References

• Sdfine. "solvent green 3 GHS Safety Data Sheet". Available at: [Link]

Sources

• 1. echemi.com [echemi.com]
• 2. cdhfinechemical.com [cdhfinechemical.com]
• 3. pfaltzandbauer.com [pfaltzandbauer.com]
• 4. cncolorchem.com [cncolorchem.com]